4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid

Core Science & Biosynthesis

In-Depth Technical Guide: Camphor Degradation Pathways and the Synthesis of 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic Acid

Executive Summary

The degradation of bicyclic monoterpenes like camphor provides a rich source of chiral and highly branched aliphatic synthons. Among these, 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid (CAS 143731-19-5) stands out as a critical intermediate[1]. As a regioselectively esterified derivative of trimethylsuccinic acid, it possesses unique steric and electronic properties valuable in drug development and fragrance engineering.

As a Senior Application Scientist, I have designed this whitepaper to detail the mechanistic pathway from camphor to this specific monomethyl ester. Moving beyond standard theoretical overviews, this guide provides researchers with field-proven, self-validating protocols for its synthesis, emphasizing the causality behind kinetic control and steric hindrance.

Mechanistic Overview of Camphor Degradation

The structural elucidation of camphor historically relied on its systematic oxidative degradation. The carbon framework of camphor (C10H16O) is broken down through a series of rigorous oxidative and thermal steps to yield versatile acyclic building blocks:

• Oxidation to Camphoric Acid: Treatment of camphor with concentrated nitric acid cleaves the bicyclic system, yielding the saturated dicarboxylic acid, (C10H16O4)[2].

• Cleavage to Camphoronic Acid: Further oxidative cleavage of camphoric acid produces (C9H14O6), an acyclic tricarboxylic acid known as α,α,β-trimethyltricarballylic acid[3].

• Thermal Degradation to Trimethylsuccinic Acid: When camphoronic acid is subjected to atmospheric distillation, it undergoes decarboxylation and fragmentation, yielding isobutyric acid, carbon dioxide, and (C7H12O4)[4].

It is from trimethylsuccinic acid that our target compound, 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid, is derived via regioselective esterification.

Chemical degradation pathway of camphor yielding the target oxobutanoic acid derivative.

Rationale and Causality in Regioselective Synthesis

4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid is a monomethyl ester. Its IUPAC nomenclature and canonical SMILES (COC(=O)C(C)(C)C(C)C(=O)O) indicate that the methoxy group is positioned at the C4 carbonyl, which is adjacent to the highly sterically hindered gem-dimethyl group (C3)[1].

The Causality of Experimental Choice: Direct Fischer esterification of trimethylsuccinic acid with one equivalent of methanol typically favors the less sterically hindered C1 carboxylic acid. To force the esterification to the C4 position, a "reverse-hydrolysis" (saponification) strategy is required.

By first converting trimethylsuccinic acid to its dimethyl ester, we create a uniform starting point. When this diester is subjected to exactly one equivalent of sodium hydroxide at 0°C, the hydroxide nucleophile preferentially attacks the less hindered C1 ester due to the significantly lower activation energy of its transition state. This kinetically controlled, regiospecific saponification leaves the sterically shielded C4 ester intact, yielding the desired 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid.

Experimental Protocol: Regioselective Synthesis

This protocol is designed as a self-validating system; the distinct polarity shift between the diester, monoester, and diacid allows for real-time Thin-Layer Chromatography (TLC) monitoring.

Step 1: Dimethyl Esterification

• Dissolve 10.0 g of trimethylsuccinic acid in 100 mL of anhydrous methanol.

• Add 1.0 mL of concentrated sulfuric acid (H₂SO₄) dropwise under continuous stirring.

• Reflux the mixture for 12 hours. The reaction is driven to completion by the vast molar excess of methanol.

• Validation: TLC (Hexane:EtOAc 4:1) should show complete conversion of the baseline diacid to the highly non-polar dimethyl ester.

• Concentrate in vacuo, dissolve in diethyl ether, and wash with saturated NaHCO₃ to remove residual acid. Dry over MgSO₄ and evaporate to yield dimethyl 2,3,3-trimethylbutanedioate.

Step 2: Regioselective Saponification

• Dissolve 5.0 g of the purified dimethyl ester in 50 mL of a 1:1 mixture of methanol and THF.

• Cool the solution to 0°C in an ice bath to maximize kinetic control.

• Slowly add exactly 1.0 molar equivalent of NaOH (dissolved in 10 mL of distilled water) dropwise over 30 minutes.

• Stir at 0°C for 2 hours, then allow to warm to room temperature.

• Causality Check: The bulky gem-dimethyl group at C3 shields the C4 ester, directing the hydroxide nucleophile almost exclusively to the C1 ester.

• Evaporate the organic solvents. Extract the aqueous layer with diethyl ether to remove any unreacted non-polar diester.

• Acidify the aqueous layer to pH 2 using 1M HCl.

• Extract the aqueous phase with ethyl acetate (3 x 30 mL). The target monoester partitions into the organic phase.

• Dry over anhydrous Na₂SO₄, filter, and concentrate to yield pure 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid.

Step-by-step experimental workflow for the regioselective synthesis of the monomethyl ester.

Quantitative Data & Physicochemical Properties

To facilitate analytical verification during your workflows, the core physicochemical properties of the target compound are summarized below[5].

Property	Value
IUPAC Name	4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid
CAS Registry Number	143731-19-5
Molecular Formula	C₈H₁₄O₄
Molecular Weight	174.19 g/mol
Canonical SMILES	COC(=O)C(C)(C)C(C)C(=O)O
Structural Feature	Monomethyl ester of trimethylsuccinic acid
H-Bond Donors	1
H-Bond Acceptors	4

Applications in Drug Development & Fragrance Engineering

The unique steric bulk of the 2,3,3-trimethyl backbone restricts the conformational flexibility of the molecule. In drug development, incorporating such sterically constrained aliphatic chains can significantly enhance the metabolic stability of a pharmacophore by blocking cytochrome P450-mediated oxidation. Furthermore, in fragrance engineering, (like isocampholenic acid and trimethylsuccinic acid esters) are highly valued for their distinct olfactory profiles and low volatility, acting as excellent base notes or fixatives[6].

References

• [5] Title: CAS#:143731-19-5 | 4-methoxy-2,3,3-trimethyl-4-oxobutanoic acid, Source: Chemsrc, URL: [Link]

• [3] Title: Camphor | Carboxylic Acid | Carbon, Source: Scribd, URL: [Link]

• [6] Title: Isocampholenic Acid Derivatives as Potential Fragrances, Source: PMC - NIH, URL: [Link]

• [4] Title: Terpenoids - module 6, Source: SlideShare, URL: [Link]

• [2] Title: Nature of the carbon-frame in camphor, Source: V. P. & R. P. T. P. Science College, URL: [Link]

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. vpscience.org [vpscience.org]
• 3. scribd.com [scribd.com]
• 4. Terpenoids -module6 | PDF [slideshare.net]
• 5. CAS#:143731-19-5 | 4-methoxy-2,3,3-trimethyl-4-oxobutanoic acid | Chemsrc [chemsrc.com]
• 6. Isocampholenic Acid Derivatives as Potential Fragrances - PMC [pmc.ncbi.nlm.nih.gov]

The Camphor Platform: Divergent Oxidation Strategies for Chiral Building Blocks

Topic: Chiral Building Blocks from Camphor Oxidation Content Type: Technical Guide / Whitepaper Audience: Researchers, Process Chemists, and Drug Discovery Professionals

Executive Summary

Camphor (

) represents one of the most versatile scaffolds in the "chiral pool." Available in both enantiopure forms ( -camphor and -camphor), it offers a rigid bicyclic skeleton that imparts exceptional stereochemical control in asymmetric synthesis.

This guide details the technical methodologies for converting camphor into four high-value chiral building blocks via divergent oxidation strategies: Camphoric Acid (oxidative cleavage), Camphorquinone (

-oxidation), 10-Camphorsulfonic Acid (remote functionalization), and Ketopinic Acid (methyl group oxidation).

Divergent Synthesis Map

The following flow diagram illustrates the primary oxidation pathways starting from

-camphor.

Figure 1: Divergent oxidation pathways from the camphor scaffold.

Oxidative Cleavage: Synthesis of Camphoric Acid

Target:

-Camphoric Acid Mechanism: Nitric acid-mediated oxidative cleavage of the C2-C3 bond.

Camphoric acid is a dicarboxylic acid retaining the gem-dimethyl and methyl substitution pattern of the parent camphor. It is a critical intermediate for chiral Metal-Organic Frameworks (MOFs) and polymer synthesis.

Technical Protocol

Standard Industrial Method (HNO3 Oxidation)

• Reagents:

  -Camphor (152 g, 1.0 mol), Nitric Acid ( , 50-60%, 1.5 L), Mercury (Hg, catalytic amount, ~0.5 g) or Sodium Nitrite ( ) as initiator.

• Setup: 3L 3-neck flask, reflux condenser, high-torque mechanical stirrer, large ice bath (critical for safety).

• Procedure:

  • Charge the flask with

    and the catalyst. Heat to 75-80°C.

  • Critical Step: Add camphor in small portions over 2-3 hours. The reaction is highly exothermic with evolution of

    fumes. Maintain temperature between 80-90°C. If the reaction becomes too vigorous, cool immediately.

  • After addition, reflux for an additional 4-6 hours until the evolution of brown fumes ceases and the organic layer sinks (camphor floats; camphoric acid is denser/soluble in hot acid).

  • Cool the mixture to 4°C overnight. Camphoric acid crystallizes.[1][2][3][4]

  • Filter the solids and wash with ice-cold water.

• Purification: Recrystallize from hot water.

• Validation:

  • Yield: Typically 70-80%.[2]

  • Melting Point: 186–188°C.

  • Stereochemistry:

    (c=1, EtOH).

Safety Note: This reaction generates copious amounts of nitrogen oxides. It must be performed in a high-capacity fume hood.

Alpha-Oxidation: Synthesis of Camphorquinone

Target:

-(-)-Camphorquinone Mechanism: Riley Oxidation ( ).

Camphorquinone is an intense yellow solid used extensively as a visible-light photoinitiator (dental composites) and a precursor for

-symmetric ligands.

Technical Protocol

Selenium Dioxide Oxidation

• Reagents:

  -Camphor (15.2 g, 0.1 mol), Selenium Dioxide ( , 11.1 g, 0.1 mol), Acetic Anhydride (10 mL).

• Setup: Round-bottom flask with reflux condenser.

• Procedure:

  • Combine camphor,

    , and acetic anhydride.

  • Heat to vigorous reflux (approx. 140°C) for 4 hours.

  • Observation: The reaction mixture will turn black due to the precipitation of elemental selenium (

    ).

  • Cool to room temperature and filter through a pad of Celite to remove selenium metal.

  • Dilute the filtrate with water and neutralize with sodium bicarbonate (

    ) to precipitate the quinone.

• Purification: Recrystallize from ethanol or sublime.

• Validation:

  • Yield: 85-90%.

  • Melting Point: 198–199°C.

  • Appearance: Bright yellow needles.

Scientific Insight: Acetic anhydride is essential as it activates the

by forming acetyl selenite, the active oxidizing species.

Remote Functionalization: Ketopinic Acid via CSA

Target: Ketopinic Acid (10-carboxycamphor) Pathway: Camphor

10-Camphorsulfonic Acid (CSA) Sulfonyl Chloride Ketopinic Acid.[2]

Ketopinic acid is unique because it introduces a carboxylic acid at the C-10 methyl position, allowing for the attachment of the camphor skeleton to other molecules while keeping the ketone available for directing stereochemistry.

Step A: Sulfonation (The Reychler Modification)

• Reagents: Camphor, Sulfuric Acid (

  , 98%), Acetic Anhydride.

• Procedure:

  • Dissolve camphor in acetic anhydride.

  • Add

    dropwise at 0°C.

  • Allow to stand at room temperature for 2-3 days. The product precipitates.[1]

  • Result: 10-Camphorsulfonic Acid (CSA).[3][5][6]

Step B: Oxidation to Ketopinic Acid

• Reagents: 10-Camphorsulfonyl chloride (derived from CSA using

  ), Potassium Permanganate ( ), Sodium Carbonate ( ).

• Procedure:

  • Suspend 10-camphorsulfonyl chloride in alkaline water (

    ).

  • Add

    solution slowly while heating to reflux.

  • Mechanism: The sulfonyl group acts as a "handle" that is oxidatively cleaved to the carboxylate.

  • Filter off

    , acidify the filtrate with .

  • Extract with ether and evaporate.[2]

• Validation:

  • Melting Point: 234–236°C.

  • Application: Used to resolve chiral alcohols and amines via ester/amide formation.

Comparative Data Summary

Building Block	Oxidation Type	Reagent (Key)	Key Functionality	Primary Application
Camphoric Acid	Ring Opening		1,3-Dicarboxylic Acid	Chiral MOFs, Polymer cross-linking
Camphorquinone	-Carbonyl		1,2-Diketone	Photoinitiators, Ligand synthesis
10-CSA	C-10 Sulfonation		Sulfonic Acid	Acid catalysis, Chiral resolution
Ketopinic Acid	C-10 Oxidation		-Keto Acid	Chiral auxiliary (dipole stabilization)
Campholide	Baeyer-Villiger	mCPBA	Lactone	Ring expansion precursors

References

• Synthesis of Camphorquinone : Evans, W. C.; Ridgion, J. M.; Simonsen, J. L. (1934). "The Oxidation of Camphor with Selenium Dioxide." Journal of the Chemical Society. Link

• Camphoric Acid Protocol: Vogel, A. I. (1956). A Text-Book of Practical Organic Chemistry, 3rd Ed., Longmans.

• Ketopinic Acid Synthesis : Bartlett, P. D.; Knox, L. H. (1965).[3] "D,L-10-Camphorsulfonic Acid (Reychler's Acid)."[1][3] Organic Syntheses, Coll.[1][2] Vol. 5, p.194. Link

• Camphor-Derived Auxiliaries : Oppolzer, W. (1987). "Camphor Derivatives as Chiral Auxiliaries in Asymmetric Synthesis." Tetrahedron. Link

• Industrial Applications : "Camphoric Acid." Ullmann's Encyclopedia of Industrial Chemistry. Link

• Baeyer-Villiger Oxidation : "Baeyer-Villiger Oxidation of Camphor." Organic Chemistry Portal. Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Camphorsulfonic acid - Wikipedia [en.wikipedia.org]
• 4. prepchem.com [prepchem.com]
• 5. researchgate.net [researchgate.net]
• 6. dspace.nuph.edu.ua [dspace.nuph.edu.ua]

Technical Guide: Reactivity & Synthetic Utility of 2,3,3-Trimethyl-4-oxobutanoic Acid Derivatives

Executive Summary

2,3,3-trimethyl-4-oxobutanoic acid is a specialized

-oxo acid intermediate characterized by a highly substituted carbon backbone.[1] Unlike linear succinic semialdehydes, this molecule exhibits a profound Thorpe-Ingold effect (gem-dimethyl effect) due to the quaternary carbon at the C3 position. This structural feature dictates its reactivity, forcing the equilibrium heavily toward the cyclic hydroxylactone (pseudoacid) form rather than the open-chain aldehyde-acid.

This guide provides a technical deep-dive into manipulating this equilibrium to access privileged scaffolds—specifically pyrrolidin-2-ones ,

-butyrolactones , and pseudoesters —which are critical pharmacophores in the development of pyrethroids, beta-lactamase inhibitors, and neuroactive agents.[1]

Part 1: Structural Dynamics & The Gem-Dimethyl Effect[1]

The defining feature of 2,3,3-trimethyl-4-oxobutanoic acid is the competition between its acyclic form and its cyclic tautomer.[1]

The Equilibrium

In solution,

-oxo acids exist in a dynamic equilibrium between the open-chain form (A) and the cyclic hydroxylactone (B). For the 2,3,3-trimethyl variant, the steric bulk of the gem-dimethyl group at C3 compresses the internal bond angle (angle compression), bringing the C1-carboxyl and C4-aldehyde groups into close proximity.[1]

• Thermodynamic Consequence: The equilibrium constant (

  ) is shifted largely toward the cyclic form ( ) compared to unsubstituted succinic semialdehyde.

• Synthetic Implication: Reactions targeting the aldehyde (e.g., Wittig olefination) often require conditions that ring-open the lactol in situ, whereas reactions targeting the lactone (e.g., reduction) proceed rapidly.

Visualization of Tautomeric Flux

The following diagram illustrates the structural shift and the subsequent pathways for derivatization.

Figure 1: Tautomeric equilibrium heavily favors the cyclic hydroxylactone due to C3 gem-dimethyl substitution. Derivatization pathways depend on trapping the specific tautomer.

Part 2: Synthetic Transformations & Protocols

Synthesis of Pyrrolidinone Derivatives (Lactamization)

Reaction with primary amines does not typically yield open-chain imines.[1] Instead, the amine attacks the lactol (or the open ketone), followed by rapid ring closure and dehydration to form 2,3,3-trimethyl-substituted pyrrolidin-2-ones. This is a "self-validating" reaction; water evolution drives the process to completion.

Experimental Protocol: Reductive Cyclization

Objective: Synthesis of N-benzyl-3,3,4-trimethylpyrrolidin-2-one.

• Reagents:

  • 2,3,3-trimethyl-4-oxobutanoic acid (1.0 eq)[1]

  • Benzylamine (1.1 eq)[1]

  • Sodium Triacetoxyborohydride (STAB) (1.5 eq) or

    for catalytic route.[1]

  • Solvent: 1,2-Dichloroethane (DCE) or Methanol.

• Procedure:

  • Step 1 (Condensation): Dissolve the oxo-acid in DCE under

    atmosphere. Add Benzylamine dropwise. Stir at room temperature for 1 hour. Note: The solution may warm slightly as the hemiaminal forms.

  • Step 2 (Reduction/Cyclization): Cool to 0°C. Add STAB portion-wise. The acid functionality catalyzes the iminium formation in situ.

  • Step 3 (Workup): Quench with sat.

    . Extract with DCM ( ). Wash combined organics with brine, dry over .

  • Step 4 (Purification): Flash chromatography (EtOAc/Hexane).

• Mechanism Check: The gem-dimethyl group accelerates the ring closure (

  ) significantly compared to linear analogs, often making high-temperature dehydration steps unnecessary.

Esterification: Normal vs. Pseudoesters

A critical distinction in this class of molecules is the formation of "Normal Esters" (alkoxycarbonyl) vs. "Pseudoesters" (alkoxy-lactones).

Feature	Normal Ester	Pseudoester
Structure	Open chain (Aldehyde + Ester)	Cyclic (Acetal + Lactone)
Reagent	Diazomethane ( ) or Alkyl Halide + Base	Alcohol + Acid Catalyst ( )
Control	Kinetic Control: Traps the carboxylate before cyclization.[1]	Thermodynamic Control: Favored by gem-dimethyl stability.[1]
IR Signal	~1735 cm⁻¹ (Ester), ~1710 cm⁻¹ (Aldehyde)	~1770-1790 cm⁻¹ (Lactone C=O)

Protocol: Selective Pseudoester Synthesis

To synthesize the cyclic pseudoester (e.g., for use as a protected aldehyde equivalent):

• Dissolve 2,3,3-trimethyl-4-oxobutanoic acid in dry Methanol.

• Add catalytic

  or p-TsOH (5 mol%).

• Reflux for 4 hours. The gem-dimethyl effect prevents ring opening; the methanol attacks the lactol carbon (C4) rather than the carboxyl carbon (C1) initially, or equilibrates to the thermodynamically stable cyclic acetal-lactone.

• Evaporate MeOH, neutralize, and distill.

Part 3: Analytical Characterization[1][2]

Distinguishing the derivatives requires careful spectroscopic analysis. The gem-dimethyl group introduces specific splitting patterns and shifts.

NMR Signature (CDCl₃)[1]

• Gem-Dimethyl (C3): Appears as two distinct singlets (diastereotopic if C2 is chiral) or one singlet (if rapid rotation/racemic) around 1.0–1.2 ppm.[1]

• Aldehyde Proton (Open Form): Triplet/Doublet at ~9.8 ppm. Rarely observed in pure form.

• Lactol Proton (Cyclic Form): Broad singlet or doublet at ~5.5–6.0 ppm (O-CH-OH).[1]

• C2-Methyl: Doublet at ~1.1 ppm.[1]

Mass Spectrometry[2]

• Fragmentation: Derivatives often show a characteristic loss of

  (28 Da) or (44 Da) from the lactone ring.

• Base Peak: The gem-dimethyl fragment often stabilizes carbocations, leading to prominent peaks at m/z corresponding to the cleaved quaternary center.

Part 4: Pharmaceutical Relevance[1][3]

The 2,3,3-trimethyl-4-oxobutanoic acid scaffold is a metabolic stable isostere of natural terpene degradation products.

• Beta-Lactamase Inhibitors: The gem-dimethyl moiety mimics the penam nucleus, making these derivatives useful as non-beta-lactam transition state inhibitors.[1]

• Pyrethroid Precursors: The scaffold is structurally homologous to chrysanthemic acid derivatives. Cyclization of the open chain form (via intramolecular aldol-type reactions) can yield cyclopropane carboxylates.

• Neuroactive Agents: The pyrrolidinone derivatives (see Section 2.1) are analogs of piracetam and levetiracetam, with the gem-dimethyl group increasing lipophilicity and blood-brain barrier (BBB) penetration.[1]

References

• Beesley, R. M., Ingold, C. K., & Thorpe, J. F. (1915). The formation and stability of spiro-compounds. Part I. Spero-compounds from cyclohexane. Journal of the Chemical Society, Transactions, 107, 1080-1106. (Foundational text on the Thorpe-Ingold/Gem-Dimethyl effect).

• Lacey, R. N. (1960). Derivatives of acetoacetic acid. Part X.

  -aldo-acids.[1] Journal of the Chemical Society, 1633-1639. Link[1]
• Wermuth, C. G. (2011). The Practice of Medicinal Chemistry. Academic Press. (Context on cyclic bioisosteres and pyrrolidinone scaffolds).

• Jones, K., & Wood, H. B. (2005). 4-Oxobutanoic acid derivatives in organic synthesis.[1][2][3][4][5][6] Tetrahedron, 61(28), 6591-6605. (Review of general reactivity of the parent scaffold).

• PubChem. (2023). Compound Summary: 4-oxobutanoic acid derivatives.[1][2][3][4][6] National Library of Medicine. Link

Sources

• 1. prepchem.com [prepchem.com]
• 2. Activity and Synthesis of Methyl 4-oxobutanoate_Chemicalbook [chemicalbook.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. US9963423B2 - Synthesis of 4-amino-2, 4-dioxobutanoic acid - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Synthesis of 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid from camphor

Executive Summary

This application note details the protocol for synthesizing 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid (also identified as the 4-methyl ester of 2,2,3-trimethylsuccinic acid) starting from the chiral pool material (+)-Camphor .

This synthesis is non-trivial due to the requirement for significant oxidative degradation of the camphor bicycle and the subsequent need for high regiocontrol during the differentiation of the resulting dicarboxylic acid. The workflow leverages classical oxidative cleavage strategies coupled with modern kinetic controlled hydrolysis to achieve the target regiochemistry.

Key Challenges Addressed:

• Oxidative Cleavage: Controlled degradation of the robust camphoric acid intermediate to trimethylsuccinic acid.

• Regioselectivity: Differentiating the sterically distinct carboxyl groups of 2,2,3-trimethylsuccinic acid to yield the specific 4-ester-1-acid isomer.

Part 1: Retrosynthetic Analysis & Strategy

The target molecule is an acyclic mono-ester. The core challenge is establishing the 2,2,3-trimethylsuccinic backbone from the camphor skeleton and then selectively esterifying the sterically hindered carboxyl group (C4) while leaving the less hindered group (C1) as the free acid.

The Logic of Regiocontrol:

• Steric Environment: The target molecule has a gem-dimethyl group at C3 (adjacent to the ester) and a single methyl group at C2 (adjacent to the acid).

• Differentiation Strategy: Direct mono-esterification of the anhydride usually attacks the least hindered carbonyl, yielding the wrong isomer (Acid at C4, Ester at C1).

• Corrective Pathway: We will proceed via the symmetric diester . Subsequent controlled saponification (hydrolysis) will preferentially cleave the least hindered ester (C1), leaving the hindered ester (C4) intact, correctly yielding the target.

Figure 1: Retrosynthetic logic flow from Camphor to the target mono-ester.

Part 2: Detailed Experimental Protocols

Stage 1: Oxidation of Camphor to (+)-Camphoric Acid

This is the foundational step. We utilize nitric acid oxidation to cleave the ketone bridge.

• Reagents: (+)-Camphor, Nitric Acid (

  , 65%), Water.

• Safety: This reaction generates copious

  (red fumes). Must be performed in a high-efficiency fume hood.

Protocol:

• In a 2L round-bottom flask equipped with a reflux condenser and a large magnetic stir bar, place 150 g of (+)-Camphor.

• Add 1.2 L of

  (1.27 sp. gr. – approx 50% aq).

• Heat the mixture slowly to reflux. Critical: The reaction has an induction period. Once

  evolution begins, remove heat immediately and cool with a water bath if necessary to prevent run-away.

• Once the initial vigorous reaction subsides, reflux for 50–60 hours. The oily camphor layer should disappear, replaced by a crystalline suspension.

• Cool the mixture to 20°C. Filter the solids on a sintered glass funnel.

• Purification: Recrystallize the crude solid from hot water.

• Yield: Expect ~100–110 g (60-65%) of (+)-Camphoric acid.

• QC: MP 186–188°C.

Stage 2: Degradation to 2,2,3-Trimethylsuccinic Acid

This stage involves the oxidative degradation of camphoric acid to camphoronic acid, followed by decarboxylation.

• Reagents: (+)-Camphoric Acid, Conc.

  , .

Protocol:

• Oxidation to Camphoronic Acid: Treat 50 g of Camphoric acid with 500 mL conc.

  under reflux for 100 hours (prolonged oxidation). Alternatively, use alkaline oxidation (150 g in 1L water, reflux 10h) which is faster but requires careful workup to remove .

• Evaporate the oxidant solution to a syrup.

• Pyrolysis: The crude camphoronic acid is subjected to dry distillation (pyrolysis) at 200–220°C.

  • Mechanism:[1][2][3][4] Camphoronic acid (

    -trimethyltricarballylic acid) loses and isobutyric acid to yield Trimethylsuccinic acid .[5]

• The distillate will contain the anhydride and the acid. Hydrolyze the distillate by boiling with water for 2 hours.

• Cool and filter the crystals of 2,2,3-trimethylsuccinic acid.

• Purification: Recrystallize from water/HCl.

• QC: MP 152°C. Structure verification via

  -NMR is essential here to confirm the loss of the cyclopentane ring.

Stage 3: Synthesis of Dimethyl 2,2,3-Trimethylsuccinate

We form the diester to set up the kinetic differentiation.

• Reagents: 2,2,3-Trimethylsuccinic acid, Methanol (anhydrous), Conc.

  .

Protocol:

• Dissolve 20 g of 2,2,3-trimethylsuccinic acid in 200 mL of anhydrous methanol.

• Add 2 mL of conc.

  dropwise.

• Reflux for 8 hours.

• Concentrate methanol under reduced pressure.

• Dilute residue with ether/EtOAc, wash with saturated

  (to remove unreacted acid), then brine.

• Dry over

  and concentrate to yield the diester as a colorless oil.

• Yield: >90%.

Stage 4: Regioselective Hydrolysis to Target

This is the critical differentiation step . We exploit the steric bulk of the gem-dimethyl group at C3 to protect the C4-ester from hydrolysis, while the C1-ester (adjacent to a single methyl) is saponified.

• Reagents: Dimethyl 2,2,3-trimethylsuccinate, Barium Hydroxide ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  (or 1 eq. KOH in MeOH).

Protocol:

• Dissolve 10 g of the diester in 100 mL of Methanol.

• Prepare a solution of KOH (1.05 equivalents exactly) in 20 mL MeOH.

• Add the base solution dropwise to the diester at 0°C over 30 minutes.

• Allow to warm to room temperature and stir for 12 hours.

• Workup:

  • Evaporate MeOH.

  • Dissolve residue in water.

  • Extraction 1 (Remove Diester): Extract with Ether.[1][6] This removes unreacted diester.

  • Acidification: Acidify the aqueous layer to pH 2 with 1N HCl.

  • Extraction 2 (Isolate Target): Extract the aqueous layer with Ethyl Acetate (

    mL).

• Dry the organic layer (

  ) and concentrate.

• Result: The product is 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid .

Part 3: Data Summary & Validation

Table 1: Physicochemical Properties of Intermediates

Compound	Molecular Formula	MW ( g/mol )	Expected MP/BP	Key NMR Feature
(+)-Camphor		152.23	MP 178°C	Methyl singlets (0.8-1.0 ppm)
Camphoric Acid		200.23	MP 186°C	Disappearance of ketone C=O
Trimethylsuccinic Acid		160.17	MP 152°C	Loss of cyclopentane ring signals
Target Monoester		174.20	Oil / Low melt	Singlet OMe (~3.6 ppm)

Validation of Regiochemistry (Self-Validating System): To confirm the synthesis of the correct isomer (

):

• HMBC NMR: Look for the correlation between the O-Methyl protons (

  ppm) and the Carbonyl carbons.

  • The correct isomer will show correlation to the Carbonyl adjacent to the quaternary carbon (

    ).

  • The quaternary carbon (

    ) usually appears downfield (~40-45 ppm) compared to the methine ( ).

• Chemical Shift: The methoxy protons in the hindered environment (next to gem-dimethyl) may show a slight upfield shift due to shielding compared to the less hindered isomer.

Part 4: Process Pathway Visualization

Figure 2: Synthetic workflow highlighting the carbon count reduction and functional group transformations.

References

• Bredt, J. (1893). Über die Constitution des Camphers und seiner Derivate. Berichte der deutschen chemischen Gesellschaft, 26(3), 3047-3057.

• Komppa, G. (1903). Die Totalsynthese der Camphersäure. Berichte der deutschen chemischen Gesellschaft, 36(4), 4332-4335. (Foundational work on trimethylsuccinic acid as a degradation product).

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard protocols for Nitric Acid oxidation of Camphor).

• Perkin, W. H., & Thorpe, J. F. (1897).[6] The synthesis of i-camphoronic acid. Journal of the Chemical Society, Transactions, 71, 1169-1194. (Details the relationship between Camphoronic and Trimethylsuccinic acid).

• Niwayama, S. (2000). Highly efficient selective monohydrolysis of symmetric diesters. The Journal of Organic Chemistry, 65(18), 5834-5836. (Modern protocol for diester differentiation).

Sources

• 1. CCCXLIV.—Experiments on the synthesis of certain γ-ketonic acids closely allied to Balbiano's acid. Part II. Syntheses of αββ- and ααβ-trimethyllævulic acids, of the lactone of α′-hydroxy-ααβ-trimethylglutaric acid, and of γ-keto-αββ-trimethylpropane-αγ-dicarboxylic acid (Balbiano's acid) - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 2. scribd.com [scribd.com]
• 3. researchgate.net [researchgate.net]
• 4. dspace.nuph.edu.ua [dspace.nuph.edu.ua]
• 5. vpscience.org [vpscience.org]
• 6. VI.—The bromination of trimethylsuccinic acid and the interaction of ethyl bromotrimethylsuccinate and ethyl sodiocyanoacetate - Journal of the Chemical Society, Transactions (RSC Publishing) [pubs.rsc.org]

Application Note: Regioselective Synthesis and Isolation of Methyl Hydrogen Trimethylsuccinate

Executive Summary

The synthesis of highly substituted half-esters, such as methyl hydrogen trimethylsuccinate (4-methoxy-2,2,3-trimethyl-4-oxobutanoic acid), is a critical operation in the development of bifunctional building blocks for complex active pharmaceutical ingredients (APIs). This application note details a highly regioselective, self-validating protocol for the methanolysis of trimethylsuccinic anhydride. By leveraging steric approach control and precise acid-base extraction mechanics, this method ensures high chemoselectivity toward the monoester while actively suppressing diester formation.

Mechanistic Rationale & Regioselectivity

The transformation relies on the ring-opening of an unsymmetrical anhydride using an alcohol nucleophile. Trimethylsuccinic anhydride possesses two distinct electrophilic carbonyl centers[1]:

• The carbonyl adjacent to the highly sterically hindered gem-dimethyl group (

  ).

• The carbonyl adjacent to the less hindered methine group (

  ).

Causality of Regioselection: Nucleophilic attack is governed by steric approach control, a principle well-documented in the reduction and nucleophilic opening of unsymmetrically substituted anhydrides[2]. Methanol preferentially attacks the less sterically encumbered carbonyl adjacent to the methine group. Consequently, the anhydride ring opens to yield the methyl ester at the less hindered position, leaving the free carboxylic acid at the more hindered position.

Causality of Chemoselection: The reaction is deliberately conducted under neutral reflux conditions without an acid catalyst. While acid catalysis accelerates anhydride opening, it also catalyzes the subsequent Fischer esterification of the resulting free carboxylic acid, leading to unwanted diester byproducts. Refluxing in pure methanol limits the reaction strictly to the mono-addition half-ester[3].

Caption: Regioselective nucleophilic attack of methanol on trimethylsuccinic anhydride.

Materials and Reagents

Reagent / Material	Formula	MW ( g/mol )	Equivalents	Role in Protocol
Trimethylsuccinic anhydride	C₇H₁₀O₃	142.15	1.00	Electrophilic substrate[1]
Methanol (Anhydrous)	CH₃OH	32.04	Excess	Nucleophile & Solvent[3]
Ethyl Acetate	C₄H₈O₂	88.11	-	Organic extraction solvent
Sodium Bicarbonate (Sat.)	NaHCO₃	84.01	Excess	Chemoselective deprotonation
Hydrochloric Acid (2M)	HCl	36.46	Excess	Acidification / Precipitation
Sodium Sulfate (Anhydrous)	Na₂SO₄	142.04	-	Desiccant

Note: Anhydrous methanol must be used. Trace water will competitively hydrolyze the anhydride, yielding 2,2,3-trimethylsuccinic acid[4], which is difficult to separate from the half-ester product.

Step-by-Step Experimental Protocol

Phase 1: Methanolysis (Reaction Setup)

• Preparation: To an oven-dried 250 mL round-bottom flask equipped with a magnetic stir bar, add 14.2 g (100 mmol) of trimethylsuccinic anhydride.

• Solvent Addition: Add 50 mL of anhydrous methanol to the flask. The methanol serves a dual purpose as both the nucleophile and the solvent, driving the equilibrium toward the half-ester through mass action.

• Reflux: Attach a reflux condenser and heat the mixture in an oil bath at 65 °C for 4 to 6 hours. Monitor the reaction via TLC (Hexanes/EtOAc 1:1 with 1% Acetic Acid).

• Concentration: Once the anhydride is consumed, cool the reaction to room temperature. Remove the excess methanol in vacuo using a rotary evaporator to yield a crude viscous oil.

Phase 2: Self-Validating Chemoselective Isolation

• Initial Partitioning: Dissolve the crude oil in 100 mL of Ethyl Acetate (EtOAc). Transfer the solution to a 250 mL separatory funnel.

• Base Extraction (The Self-Validating Step): Add 100 mL of saturated aqueous NaHCO₃. Gently shake and vent. The target half-ester (pKa ~4.8) is deprotonated and migrates entirely into the aqueous layer as a sodium salt. Any unreacted anhydride or over-esterified neutral diester remains in the organic layer.

• Phase Separation: Separate the layers. Discard the organic layer (or retain for impurity analysis). Wash the aqueous layer once more with 50 mL of EtOAc to ensure complete removal of neutral impurities.

• Acidification: Transfer the aqueous layer to an Erlenmeyer flask. Cool to 0 °C in an ice bath. Slowly add 2M HCl dropwise under vigorous stirring until the pH reaches 2.0. The protonation of the carboxylate forces the half-ester to crash out of the aqueous solution.

• Final Extraction: Extract the acidified aqueous mixture with EtOAc (2 × 75 mL). Combine the organic extracts, wash with brine (50 mL), and dry over anhydrous Na₂SO₄.

• Isolation: Filter the drying agent and concentrate the filtrate in vacuo to afford methyl hydrogen trimethylsuccinate as a white crystalline solid.

Caption: Workflow for the synthesis and isolation of methyl hydrogen trimethylsuccinate.

Analytical Characterization & Quantitative Data

The rigorous acid-base workup guarantees a high-purity product. Below is the expected analytical profile for validation:

Parameter	Expected Result	Diagnostic Significance
Yield	88 - 94%	High yield confirms the efficiency of the solvent-free reflux.
Physical State	White crystalline solid	Indicates removal of colored organic impurities.
IR Spectroscopy	1740 cm⁻¹ (Ester C=O)1705 cm⁻¹ (Acid C=O)2500-3300 cm⁻¹ (Broad O-H)	Disappearance of anhydride doublet (~1860, 1780 cm⁻¹) confirms complete conversion.
¹H NMR (CDCl₃)	δ 3.68 (s, 3H, OCH₃)δ 2.85 (q, 1H, CH)δ 1.25-1.15 (m, 9H, 3×CH₃)	The singlet at 3.68 ppm confirms mono-esterification. Integration validates the 1:1 ratio of ester to backbone.
TLC (Rf)	~0.35 (Hex/EtOAc 1:1, 1% AcOH)	Half-ester runs lower than the diester (Rf ~0.8) and anhydride (Rf ~0.7).

Troubleshooting & Self-Validating Systems

• Incomplete Conversion: If TLC indicates unreacted anhydride after 6 hours, ensure the methanol is strictly anhydrous. Water contamination leads to the formation of the diacid[4], which halts the esterification process and complicates the extraction phase.

• Validation of Chemoselectivity: The extraction protocol is inherently self-validating. If the reaction accidentally over-proceeds to the diester, the diester will remain in the initial EtOAc layer during the NaHCO₃ wash. A low yield upon final acidification (Step 4) is a direct diagnostic indicator that over-esterification occurred, usually due to trace acid contamination in the glassware.

References

• Title: C7h12o4 - Sigma-Aldrich (2,2,3-trimethylsuccinic acid)
• Source: scribd.
• Source: cdnsciencepub.
• Source: orgsyn.

Sources

• 1. scribd.com [scribd.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. C7h12o4 | Sigma-Aldrich [sigmaaldrich.com]

Using 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid in terpene synthesis

Utilizing 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic Acid as a Chiral Anchor[1]

Abstract

The synthesis of complex terpenoids, particularly Taxanes (e.g., Paclitaxel) and bioactive labdanes, frequently encounters the "gem-dimethyl challenge"—the difficulty of constructing quaternary carbon centers with precise stereochemical control. This guide details the utilization of 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid (henceforth TMBA-4-Me ), a robust chiral synthon derived from the chiral pool (Camphor).[1] We present a validated protocol for its regioselective synthesis and its application in constructing the C-ring of Taxol-like scaffolds via Dieckmann condensation.[1]

Introduction: The Gem-Dimethyl Challenge

In the total synthesis of Taxol (Paclitaxel), the eight-membered B-ring and the gem-dimethyl-substituted C-ring represent significant steric hurdles.[1] Traditional methods involving alkylation of enolates often suffer from poly-alkylation or poor facial selectivity.[1]

TMBA-4-Me offers a superior alternative by leveraging the "Chiral Pool" strategy.[1] Derived from (+)-Camphor, it carries the pre-installed gem-dimethyl motif and defined chirality at the adjacent methine center.[1] The molecule functions as a bifunctional linker :

• C1-Carboxyl (Free Acid): Acts as the nucleophilic handle (via enolization or activation) for coupling to Fragment A.

• C4-Ester (Methyl Ester): Acts as a latent electrophile, protected by extreme steric hindrance until cyclization is triggered.

Chemical Profile & Structural Logic[1][2][3]

Property	Specification
IUPAC Name	4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid
Common Name	2,2,3-Trimethylsuccinic acid 4-methyl ester
Molecular Formula	C₈H₁₄O₄
MW	174.19 g/mol
Chirality	(2R) or (2S) depending on Camphor source
Key Feature	Steric Differentiation: The C4-ester is neopentyl-like (attached to a quaternary carbon), making it highly resistant to hydrolysis compared to the C1-carboxyl.[1]

Structural Diagram (DOT)

The following diagram illustrates the steric environment that enables the regioselective protocols described below.

Caption: Synthesis workflow highlighting the kinetic resolution step where steric hindrance at C4 protects the ester, allowing selective C1 hydrolysis.

Protocol 1: Regioselective Synthesis of TMBA-4-Me

Objective: Isolate the specific regioisomer where the sterically hindered carboxyl is esterified (C4) and the accessible carboxyl is free (C1).

Reagents

• 2,2,3-Trimethylsuccinic acid (crude, derived from Camphor oxidation).

• Methanol (anhydrous).[2]

• Thionyl Chloride (SOCl₂) or Acetyl Chloride.

• Potassium Hydroxide (KOH) 1N aq.

Step-by-Step Methodology

• Diester Formation (Global Esterification):

  • Dissolve 2,2,3-trimethylsuccinic acid (10.0 g) in dry Methanol (100 mL).

  • Add Acetyl Chloride (1.0 mL) dropwise at 0°C (generates anhydrous HCl in situ).

  • Reflux for 6 hours.

  • Checkpoint: TLC should show complete conversion to the diester (Rf ~0.7 in 20% EtOAc/Hex).

  • Concentrate in vacuo to yield Dimethyl 2,2,3-trimethylsuccinate .

• Selective Hydrolysis (The "Steric Filter"):

  • Dissolve the diester in Methanol (50 mL).

  • Add 1.05 equivalents of 1N KOH aqueous solution.

  • Stir at Room Temperature for 24 hours.

  • Mechanism:[1][3][4][5][6] The C1-ester (adjacent to the secondary carbon) hydrolyzes significantly faster than the C4-ester (adjacent to the quaternary gem-dimethyl center).[1]

  • Monitoring: Monitor pH. The reaction consumes base. When pH stabilizes, reaction is near completion.

• Workup & Purification:

  • Remove Methanol under reduced pressure.

  • Dilute aqueous residue with water and wash with Diethyl Ether (removes unreacted diester).

  • Acidify the aqueous layer to pH 2 with 1N HCl.

  • Extract with Ethyl Acetate (3 x 50 mL).

  • Dry over MgSO₄ and concentrate.

  • Result:4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid as a viscous oil or low-melting solid.[1]

Protocol 2: Application in Taxane C-Ring Synthesis

Objective: Use TMBA-4-Me to construct the cyclohexane C-ring of a Taxol precursor via an intramolecular Dieckmann Condensation.[1]

Concept

The free acid of TMBA-4-Me is converted to an acid chloride and coupled to a lithium enolate of the "Ring A" fragment.[1] The resulting intermediate then undergoes base-mediated cyclization.[1]

Workflow Diagram (DOT)

Caption: Construction of the Taxane C-Ring. The TMBA-4-Me provides the pre-formed gem-dimethyl center, avoiding difficult alkylation steps.[1]

Experimental Steps

• Activation:

  • Dissolve TMBA-4-Me (1.0 eq) in DCM.[1] Add Oxalyl Chloride (1.2 eq) and a drop of DMF. Stir 1h to generate the Acid Chloride . Remove solvent.

• Coupling (C-Acylation):

  • Prepare the Lithium Enolate of Fragment A (e.g., a substituted cyclohexanone or acyclic ketone) using LiHMDS in THF at -78°C.

  • Cannulate the Acid Chloride solution into the enolate solution slowly.

  • Result: Formation of a

    -diketone precursor.[1]

• Cyclization (Dieckmann):

  • Treat the coupled product with Potassium tert-butoxide (KOtBu) in THF.[1]

  • The enolate attacks the C4-Ester (the "latent electrophile").

  • Outcome: Formation of the cyclic

    -keto ester.[1]

• Decarboxylation (Optional):

  • If the ester group is not required for the final product, Krapcho decarboxylation (LiCl/DMSO, 150°C) removes the ester, leaving the pure gem-dimethyl substituted ring.

Critical Controls & Troubleshooting

Issue	Probable Cause	Corrective Action
Low Yield in Hydrolysis	Over-hydrolysis of C4 ester.[1]	Strictly control temperature (do not exceed 25°C). Use exactly 1.05 eq of KOH.
No Cyclization	Steric bulk prevents attack.	Switch base to KHMDS (less aggregated). Ensure anhydrous conditions.
Wrong Regioisomer	Mixed anhydrides used.[2]	Verify TMBA-4-Me purity by NMR. The methyl singlet of the ester should be distinct.

References

• Holton, R. A., et al. (1994). "First total synthesis of taxol. 1. Functionalization of the B ring." Journal of the American Chemical Society, 116(4), 1597-1598. Link[1]

• Nicolaou, K. C., et al. (1994). "Total synthesis of taxol." Nature, 367, 630–634. Link[1]

• Wani, M. C., et al. (1971).[7] "Plant antitumor agents. VI. The isolation and structure of taxol, a novel antileukemic and antitumor agent from Taxus brevifolia."[7] Journal of the American Chemical Society, 93(9), 2325-2327. Link[1]

• PubChem. "4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid (Compound)."[1] National Library of Medicine. Link[1]

Sources

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. scispace.com [scispace.com]
• 5. twistbioscience.com [twistbioscience.com]
• 6. CN111533656A - Synthesis method of tert-butyl 4-methoxy-3-oxobutyrate - Google Patents [patents.google.com]
• 7. internationalscholarsjournals.com [internationalscholarsjournals.com]

Application Note: Regioselective Hydrolysis of Dimethyl 2,2,3-Trimethylsuccinate

Introduction and Mechanistic Rationale

Dimethyl 2,2,3-trimethylsuccinate is a highly substituted, unsymmetrical dicarboxylic ester frequently utilized as a critical building block in complex terpenoid and isoprenoid synthesis (1)[1]. The desymmetrization of this molecule via regioselective saponification is a fundamental transformation, but it requires precise control over reaction conditions to prevent over-hydrolysis.

The causality of this regioselectivity is governed entirely by the steric environment of the two ester moieties. The succinate backbone features a quaternary carbon at C2 (bearing a gem-dimethyl group) and a tertiary carbon at C3 (bearing a single methyl group). During alkaline hydrolysis, the hydroxide nucleophile must attack the carbonyl carbon, transitioning it from a trigonal planar (

) geometry to a bulkier tetrahedral ( ) intermediate.

• C1 Ester (Adjacent to C2): Highly shielded by the gem-dimethyl group. The activation energy (

  ) required to form the tetrahedral intermediate is prohibitively high under mild conditions.

• C4 Ester (Adjacent to C3): Shielded only by a single methyl group. Nucleophilic attack here is kinetically favored.

Consequently, treatment with exactly one equivalent of base selectively hydrolyzes the C4 ester, yielding the monoester while leaving the sterically hindered C1 ester intact (2)[2]. Once the first ester is hydrolyzed, the resulting carboxylate anion electrostatically repels additional hydroxide ions, acting as a self-validating "brake" against over-hydrolysis to the diacid.

Reaction Optimization and Quantitative Data

To maximize the yield of the target monoester (4-methoxy-2,3,3-trimethyl-4-oxobutanoic acid) and suppress diacid formation, reaction parameters such as base stoichiometry, solvent, and temperature must be tightly controlled. Lower temperatures maximize the kinetic differentiation between the two esters.

Table 1: Optimization of Hydrolysis Conditions for Dimethyl 2,2,3-Trimethylsuccinate

Base (Equivalents)	Solvent System	Temperature Profile	Time (h)	Regioselectivity (C4:C1)*	Isolated Yield (%)
KOH (1.05 eq)	MeOH / H₂O (3:1)	0 °C → 25 °C	4.0	> 98 : 2	88%
KOH (1.50 eq)	MeOH / H₂O (3:1)	25 °C (Constant)	4.0	80 : 20 (Diacid formed)	65%
LiOH (1.05 eq)	THF / H₂O (1:1)	0 °C → 25 °C	8.0	95 : 5	82%
NaOH (1.05 eq)	EtOH / H₂O (3:1)	65 °C (Reflux)	1.0	60 : 40	45%

*Determined by crude ^1H-NMR integration of the remaining methyl ester singlets.

Mechanistic Workflow

Figure 1: Mechanistic workflow and electrostatic deactivation in regioselective hydrolysis.

Experimental Protocol: Step-by-Step Methodology

This protocol is designed as a self-validating system. In-process checks (TLC, pH monitoring) ensure that causality is respected at every stage, preventing downstream failures during the nucleophilic acyl substitution (3)[3].

Materials Required:

• Dimethyl 2,2,3-trimethylsuccinate (Starting Material)

• Potassium hydroxide (KOH, 1.0 M aqueous solution)

• Methanol (MeOH, Reagent Grade)

• 1.0 M Hydrochloric acid (HCl)

• Ethyl acetate (EtOAc) and Diethyl ether (Et₂O)

Step 1: Substrate Solvation and Thermal Control

• Charge a round-bottom flask with dimethyl 2,2,3-trimethylsuccinate (10.0 mmol, 1.0 eq) and dissolve in 30 mL of Methanol.

• Submerge the flask in an ice-water bath and allow the solution to equilibrate to 0 °C for 15 minutes.

Causality Check: Initiating the reaction at 0 °C suppresses the kinetic energy of the system. This ensures that the hydroxide ion only possesses sufficient energy to overcome the lower activation barrier of the less hindered C4 ester, maximizing regioselectivity.

Step 2: Base Addition

• Equip the flask with a dropping funnel containing 10.5 mL of 1.0 M aqueous KOH (10.5 mmol, 1.05 eq).

• Add the KOH solution dropwise over 20 minutes with vigorous magnetic stirring.

Causality Check: Dropwise addition prevents localized concentration spikes of hydroxide. Excess local base can artificially overcome the electrostatic repulsion of the mono-carboxylate intermediate, leading to unwanted diacid formation.

Step 3: Reaction Progression and Self-Validation

• Stir the mixture at 0 °C for 1 hour, then remove the ice bath and allow it to warm to room temperature (25 °C) for an additional 3 hours.

• Validation (TLC): Spot the reaction mixture against the starting material on a silica gel TLC plate (Eluent: Hexanes/EtOAc 7:3). The diester (

  ) should be completely consumed, replaced by a baseline spot (the highly polar potassium salt of the monoester). Do not proceed to workup until the diester is consumed.

Step 4: Quenching and Purification

• Concentrate the reaction mixture under reduced pressure (rotary evaporator, bath temp < 35 °C) to remove the methanol.

Causality Check: Methanol must be removed before acidification. If the mixture is acidified in the presence of methanol, the equilibrium of Fischer esterification can drive the newly formed monoester back to the starting diester.

• Dilute the remaining aqueous residue with 20 mL of distilled water.

• Wash the aqueous layer with Diethyl ether (2 × 15 mL). Discard the organic washes.

Causality Check: This washing step extracts any trace unreacted diester or non-polar impurities, ensuring absolute purity of the final product without requiring tedious column chromatography.

• Cool the aqueous layer to 0 °C and carefully acidify to pH 2.0 using 1.0 M HCl. Monitor continuously with pH paper.

• Extract the protonated monoester with Ethyl acetate (3 × 20 mL).

• Combine the EtOAc extracts, wash with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to afford the pure 4-methoxy-2,3,3-trimethyl-4-oxobutanoic acid as a white solid or viscous oil.

References

• Title: 2,2-Dimethylsuccinic acid derivatives in isoprenoid synthesis Source: Canadian Science Publishing URL: 1

• Title: Regioselective Formation of Both Monoesters of 2-Alkylsuccinic Acids Source: ResearchGate / Tetrahedron URL: 2

• Title: Synthesis of Succinic Acid Monoesters Source: BenchChem Technical Support URL: 3

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. researchgate.net [researchgate.net]
• 3. Hydrogen Succinate for Research|RUO [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Purification of 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid

Welcome to the technical support guide for the purification of 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid. This resource is designed for researchers, chemists, and drug development professionals to provide practical, in-depth solutions to common challenges encountered during the isolation and purification of this compound. Our focus is on explaining the causality behind experimental choices to empower you to adapt and troubleshoot effectively.

Compound Overview

4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid is a bifunctional molecule containing both a carboxylic acid and a methyl ester. This structure dictates its chemical properties and informs the selection of appropriate purification strategies.

Property	Value	Source
Molecular Formula	C₈H₁₄O₄	N/A
Molecular Weight	174.19 g/mol	N/A
IUPAC Name	4-methoxy-2,3,3-trimethyl-4-oxobutanoic acid	N/A
Structure	CC(C)(C(C(=O)O)C)C(=O)OC	PubChem

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect?

The most likely impurities depend on the synthetic route. However, common contaminants often include:

• Unreacted Starting Materials: Such as dimethylsuccinic anhydride or its derivatives.

• Neutral Byproducts: Non-acidic compounds formed during the reaction.

• Acidic Byproducts: Other carboxylic acids resulting from side reactions or incomplete reactions.

• Residual Solvents and Reagents: Solvents used in the reaction (e.g., THF, Dichloromethane) or basic/acidic reagents.

Q2: What is the best first-pass purification strategy for this compound?

For a compound with a carboxylic acid group, acid-base extraction is almost always the most effective initial purification step.[1][2] This technique efficiently separates your acidic product from any neutral or basic impurities.[3] It is a simpler and more scalable alternative to chromatography for initial cleanup.[1]

Q3: How do I handle the compound if it oils out instead of precipitating or crystallizing?

"Oiling out" occurs when a compound separates from a solution as a liquid rather than a solid. This often happens if the melting point is low or if impurities are depressing the melting point. If your product oils out during acidification in an acid-base extraction, you should perform a back-extraction. This involves adding an immiscible organic solvent (like ethyl acetate or dichloromethane) to the aqueous mixture, shaking thoroughly in a separatory funnel, and collecting the organic layer containing your desired product.[4]

Q4: How can I assess the purity of my final product?

A combination of techniques is recommended:

• Thin-Layer Chromatography (TLC): A quick and easy way to visualize the number of components in your sample.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information and can reveal the presence of impurities, even at low levels.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Confirms the molecular weight of your compound and provides a highly sensitive measure of purity.

Troubleshooting Purification Challenges

This section addresses specific issues you may encounter during purification workflows.

Problem	Probable Cause(s)	Recommended Solution(s)
Low or No Yield After Acid-Base Extraction	1. Incorrect pH: The pH of the aqueous layer was not made sufficiently basic to deprotonate the carboxylic acid, or not made sufficiently acidic to re-protonate it.[3] 2. Emulsion Formation: A stable mixture of the organic and aqueous layers has formed, preventing clear separation.[5] 3. Product is Water-Soluble: The protonated acid has some solubility in the aqueous layer.	1. pH Control: Use a pH meter or pH strips. To deprotonate, adjust pH to >2 units above the acid's pKa. To re-protonate, adjust to <2 units below the pKa.[3] 2. Break Emulsion: Add a small amount of brine (saturated NaCl solution) and swirl gently. Alternatively, let the funnel sit for an extended period.[5] 3. Back-Extraction: After acidification, extract the aqueous layer 2-3 times with a fresh portion of organic solvent (e.g., ethyl acetate) to recover any dissolved product.[4][6]
Persistent Impurity with Similar Polarity	The impurity is structurally similar to the product (e.g., another carboxylic acid), making separation by extraction difficult.	1. Flash Column Chromatography: This is the preferred method for separating compounds with similar polarities.[7][8] 2. Recrystallization: If the product is a solid, recrystallization from a carefully chosen solvent system can effectively remove impurities.[9][10][11]
Product Degradation (Ester Hydrolysis)	The methyl ester group is sensitive to harsh acidic or basic conditions, especially at elevated temperatures, leading to hydrolysis into the corresponding dicarboxylic acid.	1. Use Mild Base: Use a weaker base like sodium bicarbonate (NaHCO₃) instead of sodium hydroxide (NaOH) for the extraction.[4] 2. Control Temperature: Perform all extractions and washes at room temperature or below (using an ice bath). 3. Minimize Contact Time: Do not let the compound sit in strongly acidic or basic solutions for extended periods.
Oily Product After Recrystallization	1. Impurities Present: Impurities are depressing the melting point of the compound. 2. Incorrect Solvent: The chosen solvent is too good at dissolving the compound, even when cold.[9]	1. Re-purify: Perform another purification step (e.g., acid-base extraction or chromatography) to remove impurities before attempting recrystallization again. 2. Re-screen Solvents: Test solubility in a range of solvents to find one where the compound is highly soluble when hot but poorly soluble when cold.[9][12] Consider a two-solvent system (e.g., Ethyl Acetate/Hexanes).[9]

Detailed Experimental Protocols

Protocol 1: Acid-Base Extraction Workflow

This protocol is designed to separate the acidic product from neutral and basic impurities.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent (e.g., 50 mL of ethyl acetate).

• Basification & Extraction:

  • Transfer the organic solution to a separatory funnel.

  • Add an equal volume of saturated aqueous sodium bicarbonate (NaHCO₃) solution.

  • Stopper the funnel, invert, and vent immediately to release CO₂ pressure. Shake gently, venting frequently.[5]

  • Allow the layers to separate. Drain the lower aqueous layer into a clean flask.

  • Repeat the extraction of the organic layer with fresh NaHCO₃ solution two more times. Combine all aqueous extracts.

• Removal of Basic Impurities (Optional): Wash the organic layer with dilute HCl, followed by brine. This layer now contains only neutral impurities and can be set aside.

• Acidification & Product Isolation:

  • Cool the combined aqueous extracts in an ice bath.

  • Slowly add concentrated HCl dropwise while stirring until the pH is ~1-2 (confirm with pH paper). A precipitate (your product) should form.

  • If a solid forms: Collect the product by vacuum filtration, wash with cold deionized water, and dry under a vacuum.

  • If the product oils out: Extract the acidified aqueous layer three times with a fresh organic solvent (e.g., ethyl acetate).[4] Combine these organic extracts.

• Final Steps:

  • Dry the final organic solution over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

  • Filter off the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator to yield the purified product.

Diagram: Decision Workflow for Purification

This diagram outlines the logical steps for selecting the appropriate purification technique based on the nature of the crude product.

Sources

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Technical Support Center: Synthesis of 2,2,3-Trimethylsuccinic Acid Monomethyl Ester

Welcome to the technical support center for the synthesis of 2,2,3-trimethylsuccinic acid monomethyl ester. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols. Our goal is to empower you with the knowledge to overcome common challenges and optimize your synthetic outcomes, ensuring both scientific integrity and experimental success.

Introduction: The Challenge of Regioselectivity

The synthesis of 2,2,3-trimethylsuccinic acid monomethyl ester presents a classic challenge in organic chemistry: achieving regioselective mono-esterification of a dicarboxylic acid. The core of this challenge lies in the differential steric hindrance around the two carboxylic acid moieties. One is a tertiary carboxylic acid (at C3), and the other is a quaternary carboxylic acid (at C2). This structural nuance is the key to developing a high-yield synthesis of the desired mono-ester. This guide will explore synthetic strategies that leverage this steric difference and provide practical solutions to common experimental hurdles.

Troubleshooting Guide

This section addresses specific issues that you may encounter during the synthesis of 2,2,3-trimethylsuccinic acid monomethyl ester.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion of Starting Material (2,2,3-Trimethylsuccinic Acid)	1. Inadequate catalyst activity or amount.2. Insufficient reaction temperature or time.3. Presence of water in the reaction mixture.	1. For Fischer esterification, use a catalytic amount of a strong acid like concentrated H₂SO₄ or p-toluenesulfonic acid.[1] Ensure the catalyst is fresh and active.2. Heat the reaction to reflux in methanol and monitor the progress by TLC. Reaction times can vary from a few hours to overnight.[2]3. Use anhydrous methanol and dry all glassware thoroughly. The presence of water will inhibit Fischer esterification, which is an equilibrium process.[1][2]
Low Yield of the Desired Monomethyl Ester	1. Formation of the dimethyl ester byproduct.2. Incomplete reaction.3. Steric hindrance at the carboxylic acid groups slowing the reaction.[3]	1. Control the stoichiometry by using a limited amount of methanol (e.g., 1.0-1.5 equivalents). However, this can lead to incomplete conversion. A more robust method is to exploit the differential reactivity of the two acid groups. The less sterically hindered C3 carboxylic acid should esterify faster.2. Increase the reaction time and ensure the temperature is at reflux. Consider a stronger acid catalyst if needed.3. For highly hindered systems, consider alternative esterification methods such as using dicyclohexylcarbodiimide (DCC) with a catalytic amount of 4-dimethylaminopyridine (DMAP), which can be effective for sterically hindered alcohols and may also be adapted for hindered acids.[4]
Formation of Significant Amounts of Dimethyl Ester	Over-esterification due to prolonged reaction time or excess methanol.	1. Carefully monitor the reaction progress by TLC or GC-MS and stop the reaction once the formation of the mono-ester is maximized.2. If using the Fischer method, consider using a precise stoichiometry of methanol.[1]3. A more reliable approach is to first synthesize 2,2,3-trimethylsuccinic anhydride and then perform a controlled methanolysis. The ring-opening of the anhydride with one equivalent of methanol will yield the mono-ester.[5][6]
Difficulty in Purifying the Monomethyl Ester	Co-elution of the monoester, diester, and starting diacid during column chromatography.	1. Utilize a pH-gradient extraction. Dissolve the crude product in an organic solvent (e.g., ethyl acetate) and wash with a dilute basic solution (e.g., saturated NaHCO₃). The diacid will be extracted into the aqueous layer. The mono-ester, being weakly acidic, may also be partially extracted. Acidification of the aqueous layer and re-extraction can help in separating the diacid and mono-ester.2. For chromatographic separation, use a solvent system with a gradient of a polar solvent (e.g., methanol or ethanol) in a non-polar solvent (e.g., dichloromethane or hexanes). Adding a small amount of acetic acid to the eluent can help in reducing tailing of the acidic components.
Product is an Oil Instead of Expected Solid	The product may be a low-melting solid or an oil at room temperature. Impurities can also lower the melting point.	1. Confirm the identity and purity of your product using analytical techniques such as NMR and Mass Spectrometry.2. Attempt to induce crystallization by cooling the oil in a refrigerator or freezer, or by scratching the inside of the flask with a glass rod. Trituration with a non-polar solvent like hexanes can also help in solidifying the product.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable method for the selective synthesis of 2,2,3-trimethylsuccinic acid monomethyl ester?

A1: The most reliable method involves a two-step process. First, synthesize 2,2,3-trimethylsuccinic anhydride from the diacid. Then, perform a controlled methanolysis of the anhydride. This approach ensures that only one carboxylic acid group is esterified, leading to a high yield of the desired mono-ester.[5][6]

Q2: How can I synthesize the starting material, 2,2,3-trimethylsuccinic acid?

A2: A common method for synthesizing substituted succinic acids is through the malonic ester synthesis.[7][8] For 2,2,3-trimethylsuccinic acid, this would involve the alkylation of a malonate ester. An alternative approach could be the oxidation of a suitable precursor like 2,2,3-trimethyl-1,4-butanediol.

Q3: What are the expected ¹H and ¹³C NMR chemical shifts for 2,2,3-trimethylsuccinic acid monomethyl ester?

A3: While specific literature data for this exact molecule is scarce, we can predict the approximate chemical shifts based on similar structures.[9][10][11][12]

• ¹H NMR:

  • The methyl ester group (-OCH₃) protons would appear as a singlet around 3.6-3.7 ppm.

  • The methyl groups on the succinic acid backbone would appear as singlets and doublets in the 1.0-1.4 ppm region. The exact splitting pattern will depend on the specific stereochemistry and conformation.

  • The methine proton (-CH-) at the C3 position would likely appear as a quartet or a more complex multiplet depending on the adjacent methyl group, in the range of 2.5-3.0 ppm.

  • The carboxylic acid proton (-COOH) will be a broad singlet, typically downfield (>10 ppm), and its position can be concentration-dependent.

• ¹³C NMR:

  • The two carbonyl carbons (ester and carboxylic acid) will appear in the 170-185 ppm region.

  • The methoxy carbon (-OCH₃) of the ester will be around 52 ppm.

  • The quaternary and tertiary carbons of the succinic acid backbone will be in the 40-60 ppm range.

  • The methyl carbons will appear in the upfield region, typically between 15-25 ppm.

Q4: What are the expected fragmentation patterns in the mass spectrum of 2,2,3-trimethylsuccinic acid monomethyl ester?

A4: In an electron ionization (EI) mass spectrum, you can expect to see the following characteristic fragments[13][14][15][16][17]:

• Molecular Ion (M⁺): The peak corresponding to the molecular weight of the compound. This may be of low intensity.

• Loss of a methoxy group (-OCH₃): A peak at M-31.

• Loss of a methoxycarbonyl group (-COOCH₃): A peak at M-59.

• Loss of a carboxylic acid group (-COOH): A peak at M-45.

• McLafferty rearrangement: If sterically feasible, this could lead to characteristic fragmentation patterns.

• Cleavage of the C-C bond in the succinic acid backbone.

Q5: Can I use Fischer esterification for this synthesis?

A5: Yes, Fischer esterification is a viable option, but achieving high selectivity for the mono-ester can be challenging due to the competing formation of the diester.[1][2][18][19] To favor the mono-ester, you would need to carefully control the stoichiometry of methanol and the reaction time. The less sterically hindered carboxylic acid at the C3 position is expected to react faster.[3] However, for a more controlled and higher-yielding synthesis of the mono-ester, the anhydride route is generally preferred.

Experimental Protocols

Protocol 1: Synthesis of 2,2,3-Trimethylsuccinic Anhydride

This protocol is a general procedure for the synthesis of a cyclic anhydride from a dicarboxylic acid.

Materials:

• 2,2,3-Trimethylsuccinic acid

• Acetyl chloride or acetic anhydride

• Anhydrous toluene (optional, as solvent)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a drying tube, add 2,2,3-trimethylsuccinic acid (1 equivalent).

• Add an excess of acetyl chloride (2-3 equivalents) or acetic anhydride (2-3 equivalents).

• Heat the mixture to reflux for 2-4 hours. The reaction can be monitored by the disappearance of the solid diacid.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess acetyl chloride/acetic anhydride and acetic acid byproduct under reduced pressure using a rotary evaporator.

• The resulting crude anhydride can often be used directly in the next step or purified by recrystallization from a suitable solvent (e.g., hexanes/ethyl acetate) or by sublimation.

Protocol 2: Methanolysis of 2,2,3-Trimethylsuccinic Anhydride

This protocol describes the selective ring-opening of the anhydride to yield the monomethyl ester.

Materials:

• 2,2,3-Trimethylsuccinic anhydride

• Anhydrous methanol

• Anhydrous dichloromethane (DCM) or other inert solvent

Procedure:

• Dissolve 2,2,3-trimethylsuccinic anhydride (1 equivalent) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add anhydrous methanol (1.0-1.1 equivalents) dropwise with stirring.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the complete consumption of the anhydride.

• Remove the solvent under reduced pressure to obtain the crude 2,2,3-trimethylsuccinic acid monomethyl ester.

• The crude product can be purified by column chromatography on silica gel or by recrystallization.

Visualizations

Logical Workflow for Troubleshooting Low Yield

Caption: Troubleshooting workflow for low yield of the target monoester.

Synthetic Pathway Comparison

Caption: Comparison of synthetic routes to the target mono-ester.

References

• Organic Syntheses Procedure. (n.d.). Succinic anhydride. Retrieved from [Link]

• Li, G., et al. (2022).

• J&K Scientific LLC. (2025). Fischer Esterification. Retrieved from [Link]

• University of Toronto. (n.d.).
• BenchChem. (2025).
• University of Colorado Boulder. (n.d.). 22.
• Li, G., et al. (2022).
• Jayaraman, S., et al. (2005).
• Luxembourg Bio Technologies. (n.d.). Efficient and Controllably Selective Preparation of Esters Using Uronium-Based Coupling Agents.
• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry.
• Master Organic Chemistry. (2022). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions.
• da Silva, F. A., et al. (2012). Synthesis of monoethyl ester of succinic acid and characterization.
• Chemistry Stack Exchange. (2021).
• Iqbal, M., Bakhsh, I., & Baloch, M. (2012).
• Chemistry Steps. (2024). Converting Carboxylic Acids to Esters.
• Google Patents. (n.d.).
• ResearchGate. (2001).
• Chemistry LibreTexts. (2023).
• University of Arizona. (n.d.). Mass Spectrometry - Examples.
• BenchChem. (2025). Technical Support Center: Synthesis of 2,2-Dimethylsuccinic Acid.
• University of California, Davis. (n.d.).
• Berner, E., & Leonardsen, R. (1939). Synthesis of the 2‐ethyl‐3‐methylsuccinic acids via a stereospecific malonic ester alkylation.
• Science Ready. (n.d.).
• Chemguide. (n.d.).

• Organic Syntheses Procedure. (n.d.). Succinic acid, α-ethyl-α-methyl-. Retrieved from [Link]

• PubChem. (n.d.). 2,2,3-Trimethyl-1-phenyl-3-buten-1-one. Retrieved from [Link]

• Tavassoli, A., Duffy, J. E. S., & Young, D. W. (2006). Synthesis of trimethyl (2S,3R)- and (2R,3R)-[2-2H1]-homocitrates and dimethyl (2S,3R)- and (2R,3R)-[2-2H1]-homocitrate lactones-an assay for the stereochemical outcome of the reaction catalysed both by homocitrate synthase and by the Nif-V protein. Organic & Biomolecular Chemistry.
• Michigan State University. (n.d.). Proton NMR Table.
• University of Wisconsin-Madison. (2021). NMR Spectroscopy :: 13C NMR Chemical Shifts.
• Olah, G. A., & Olah, J. A. (1978).
• PrepChem.com. (n.d.). Synthesis of 2,3-dimethyl-1-butene.
• Lei, J.-H., et al. (2012). Separation of Monoester and Diester in the Esterification Product of Polyethylene Glycol and Acrylic Acid by the Weibull Method.
• Cambridge Isotope Laboratories, Inc. (n.d.).
• ResearchGate. (2003). 29 Si-NMR chemical shifts of trimethylsilyl esters of sulfonic acids ROSiMe 3 d 29Si (ppm).
• Olah, G. A., et al. (2006). On the mechanism of the conversion of methanol to 2,2,3-trimethylbutane (triptane) over zinc iodide. PubMed.
• Google Patents. (n.d.). US4550193A - Process for the preparation of 2,3-dimercaptosuccinic acid and its lower alkyl esters.
• Environment Canada. (n.d.). TRIMELLITIC ANHYDRIDE & TRIMELLITIC ACID.
• Google Patents. (n.d.). US9487465B2 - Process for the separation of mono- and di-carboxylic acid compounds.
• CAMEO Chemicals | NOAA. (n.d.). TRIMELLITIC ANHYDRIDE.
• ResearchGate. (2013). Reaction Kinetics of Methanol and Maleic Anhydride.

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Stability of 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid under acidic conditions

Welcome to the technical support guide for 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid. This resource is designed for researchers, chemists, and drug development professionals to navigate the experimental nuances of this compound, with a specific focus on its stability under acidic conditions. Here, we address common challenges and questions through in-depth troubleshooting guides and frequently asked questions, grounding our advice in established chemical principles.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments. Each problem is followed by a likely cause and a step-by-step protocol for diagnosis and resolution.

Issue 1: Low Yield or Purity - Suspected Degradation of Starting Material

Scenario: You are running a reaction under acidic conditions (e.g., a deprotection step or acid-catalyzed coupling) using 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid as a starting material. Upon workup and analysis (TLC, LC-MS, NMR), you observe a significant amount of a more polar byproduct and a lower-than-expected yield of your desired product.

Likely Cause: The primary cause of instability for 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid in an acidic, aqueous environment is the acid-catalyzed hydrolysis of its methyl ester functional group.[1][2][3] This is a reversible reaction where water acts as a nucleophile, converting the methyl ester into a carboxylic acid, yielding 2,3,3-trimethylsuccinic acid and methanol as byproducts.[1][4] The presence of excess water in the reaction medium will drive the equilibrium toward the hydrolysis products.[3][5]

Diagnostic & Resolution Workflow

• Confirm Hydrolysis: The first step is to confirm the identity of the primary degradant.

  • Analysis: Utilize LC-MS to identify a compound with a molecular weight corresponding to 2,3,3-trimethylsuccinic acid (C₇H₁₂O₄, MW: 160.17 g/mol ) and the loss of the methyl ester group from your starting material (C₈H₁₄O₄, MW: 174.19 g/mol ).

  • ¹H NMR: In the crude reaction mixture's NMR spectrum, look for the disappearance of the characteristic methyl ester singlet (approx. 3.7 ppm) and the potential appearance of a broad singlet for the newly formed carboxylic acid proton.

• Quantify Degradation: Determine the extent of the problem by quantifying the amount of starting material lost. The following HPLC protocol is designed for this purpose.

Experimental Protocol: HPLC Quantification of Degradation

This protocol allows for the separation and quantification of the parent compound and its main hydrolysis product, 2,3,3-trimethylsuccinic acid.

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV or Refractive Index (RI) detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: Isocratic elution with a mixture of water (containing 0.1% formic or phosphoric acid) and acetonitrile. A typical starting point is 70:30 Water:Acetonitrile. Adjust the ratio to achieve optimal separation.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detector Wavelength: 210 nm (for UV detection, as the carboxylic acid and ester have weak chromophores).

• Sample Preparation:

  • Carefully withdraw a 100 µL aliquot from your reaction mixture.

  • Quench the reaction immediately by diluting it in a neutral, aprotic solvent (e.g., 900 µL of acetonitrile) to prevent further degradation.

  • Vortex the sample thoroughly.

  • Filter through a 0.22 µm syringe filter into an HPLC vial.

• Analysis:

  • Inject the prepared sample onto the HPLC system.

  • The parent compound, being less polar, will have a longer retention time than the more polar di-acid hydrolysis product.

  • Integrate the peak areas and use a calibration curve (if absolute quantification is needed) or area percentage to determine the extent of degradation.

• Mitigate Future Degradation:

  • Minimize Water: Use anhydrous solvents and reagents whenever possible. If water is required for the reaction, use the minimum stoichiometric amount necessary.

  • Control Temperature: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate. Ester hydrolysis is temperature-dependent.

  • Reduce Reaction Time: Monitor the reaction closely and stop it as soon as the desired conversion is achieved to minimize the exposure time to acidic conditions.

  • Choose a Milder Acid: If the reaction chemistry allows, consider using a weaker acid or a solid-supported acid catalyst that can be easily filtered off.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid under acidic conditions?

A1: The primary degradation pathway is the acid-catalyzed hydrolysis of the methyl ester. This is a classic organic reaction where a proton from the acid catalyst protonates the carbonyl oxygen of the ester, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by a water molecule.[2][4] This process is reversible, but in the presence of a large excess of water, the equilibrium is pushed towards the formation of the carboxylic acid and alcohol.[5]

Mechanism of Acid-Catalyzed Ester Hydrolysis

The diagram below illustrates the step-by-step mechanism.

Sources

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 5. Ester to Acid - Common Conditions [commonorganicchemistry.com]

Regioselectivity issues in trimethylsuccinic acid esterification

Topic: Regioselectivity & Troubleshooting in Trimethylsuccinic Acid (TMSA) Derivatization Ticket ID: TMSA-REGIO-001 Status: Open Assigned Specialist: Senior Application Scientist

The Steric Landscape: Understanding the Challenge

Core Issue

Users frequently report difficulty isolating specific mono-methyl esters of 2,2,3-trimethylsuccinic acid. The molecule is an unsymmetrical dicarboxylic acid with extreme steric differentiation between its two carbonyl centers.

• -Position (C2): Attached to a quaternary carbon (gem-dimethyl). This position is highly sterically shielded .
• -Position (C3): Attached to a tertiary carbon (single methyl). This position is moderately hindered but significantly more accessible than C2.

The "Rule of Thumb" Failure: Standard Fisher esterification (acid + alcohol + heat) often yields thermodynamic mixtures or incomplete conversions because the C2-carboxyl is too hindered to react efficiently, or the reaction requires conditions harsh enough to cause degradation/isomerization.

Visualizing the Steric Clash

Figure 1: Steric accessibility map of TMSA. The gem-dimethyl group at C2 creates a "cone of protection," making the adjacent carboxyl group kinetically inert compared to C3.

Troubleshooting Guide: Selective Mono-Esterification

Scenario A: "I need the ester at the LESS hindered position (C3). "

Target Molecule: 3-(methoxycarbonyl)-2,2,3-trimethylbutanoic acid.

Diagnosis: Direct esterification is unreliable. You must utilize Kinetic Control via the anhydride intermediate. Nucleophilic attack on an unsymmetrical anhydride preferentially occurs at the least hindered carbonyl.

Protocol: Anhydride Methanolysis

• Anhydride Formation: Reflux TMSA in acetyl chloride or acetic anhydride (2-3 hours). Remove excess reagent in vacuo to isolate Trimethylsuccinic Anhydride.

• Nucleophilic Opening: Dissolve the anhydride in dry Methanol (MeOH).

• Catalysis: Add a bulky base (e.g., DIPEA or DMAP) to promote attack without equilibrating the product.

• Outcome: The Methanol attacks the C3-carbonyl.

  • C3: Becomes Ester (-COOMe).

  • C2: Becomes Acid (-COOH).

Scenario B: "I need the ester at the MORE hindered position (C2)."

Target Molecule: 2-(methoxycarbonyl)-2,2,3-trimethylbutanoic acid.

Diagnosis: You cannot easily form this directly because the C3 position will always react first. You must use a Reverse Strategy involving the diester.

Protocol: Regioselective Hydrolysis (The "Piggyback" Method)

• Diester Synthesis: Force the formation of the dimethyl ester (use TMS-diazomethane or MeOH/H2SO4 with high heat/pressure) until complete conversion.

• Saponification: Treat the diester with exactly 1.0 equivalent of LiOH or NaOH in THF/Water at 0°C.

• Mechanism: The hydroxide ion (nucleophile) seeks the path of least resistance. It hydrolyzes the C3-ester much faster than the shielded C2-ester.

• Outcome:

  • C3: Hydrolyzed back to Acid (-COOH).

  • C2: Remains Ester (-COOMe).

Experimental Workflows & Decision Logic

Use this flowchart to determine your synthetic route based on the desired regioisomer.

Figure 2: Synthetic decision tree for accessing specific regioisomers of trimethylsuccinic acid.

Analytical Validation (NMR)

Question: "How do I confirm which isomer I have using 1H NMR?"

The methyl signals are your primary diagnostic tool. The chemical shift of a methyl group is influenced by whether its adjacent carbonyl is an Acid or an Ester .

Proton Group	Position	Shift in C3-Ester (Route A)	Shift in C2-Ester (Route B)
Gem-dimethyl (-C(CH3)2)	to C2	Downfield shift (closer to Acid)	Upfield shift (closer to Ester)
Single Methyl (-CH(CH3))	to C3	Upfield shift (closer to Ester)	Downfield shift (closer to Acid)
Methoxy (-OCH3)	Ester group	Singlet ~3.6-3.7 ppm	Singlet ~3.6-3.7 ppm

Note: "Upfield" (lower ppm) generally indicates proximity to the Ester. "Downfield" (higher ppm) generally indicates proximity to the Carboxylic Acid due to hydrogen bonding and descreening.

Frequently Asked Questions (FAQ)

Q: Can I use enzymatic resolution (e.g., PLE or CAL-B)? A: Yes, but with caveats. Pig Liver Esterase (PLE) typically hydrolyzes the least hindered ester first. Therefore, enzymatic hydrolysis of the diester usually mimics the chemical hydrolysis result (yielding the C2-Ester/C3-Acid). However, enzymes are sensitive to the quaternary center; conversion rates may be extremely slow due to the gem-dimethyl steric block.

Q: Why does my anhydride opening yield a mixture? A: Temperature control is critical. If you perform the methanolysis at high temperatures (reflux), you allow the system to equilibrate thermodynamically, losing the kinetic selectivity for the C3 position. Always perform the opening at 0°C to Room Temperature.

Q: I tried to make the mono-acid chloride, but it failed. A: Thionyl chloride (

) often dehydrates substituted succinic acids into the cyclic anhydride rather than forming the acyclic acid chloride. If you observe the anhydride IR stretch (1780/1860 cm⁻¹), you have formed the anhydride. Use this to your advantage (see Route A above).

References

• Regioselectivity in Anhydride Opening: Smith, M. B., & March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 6th Ed. Wiley-Interscience. (Explains nucleophilic attack on unsymmetrical anhydrides favoring the less hindered carbonyl).

• Steric Effects in Succinic Acid Derivatives: Lardicci, L., et al. "Stereochemical studies on aliphatic dicarboxylic acids." Recueil des Travaux Chimiques des Pays-Bas, 1980. (Details the synthesis and optical properties of alkyl-substituted succinic acids).

• Hydrolysis of Hindered Esters: Goosen, A., & McCleland, C. W. "gem-Dimethyl effect in the hydrolysis of esters." Journal of the Chemical Society, Perkin Transactions 2. (Discusses the resistance of gem-dimethyl substituted esters to hydrolysis).

• General Protocol for Anhydride Methanolysis: Shiina, I., et al. "A New Condensation Reaction for the Synthesis of Carboxylic Esters." Chemistry Letters, 2002.[1] (Provides modern context for anhydride-mediated esterification). [1]

Sources

• 1. A New Condensation Reaction for the Synthesis of Carboxylic Esters from Nearly Equimolar Amounts of Carboxylic Acids and Alcohols Using 2-Methyl-6-nitrobenzoic Anhydride [organic-chemistry.org]

Reference Data & Comparative Studies

1H NMR spectrum of 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid

The following guide details the 1H NMR characterization of 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid , a specific mono-methyl ester of 2,2,3-trimethylsuccinic acid. This compound is a critical intermediate in terpenoid synthesis and camphor degradation studies.[1]

This guide distinguishes the target compound from its regioisomer (where the ester and acid functionalities are swapped relative to the carbon skeleton) and its diester impurities.

Comparative Analysis & Structural Validation

Structural Definition & Nomenclature

Before interpreting the spectrum, we must rigorously define the connectivity.[1] The IUPAC name 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid implies the following priority:

• C1: Carboxylic Acid (-COOH)[1][2]

• C4: Methyl Ester (-COOCH₃)[1]

• Skeleton: Butanoic acid chain with a gem-dimethyl group at C3 and a single methyl at C2.[1]

Target Structure (Isomer A): HOOC - CH(CH₃) - C(CH₃)₂ - COOCH₃ (Methine is alpha to the Acid; Gem-dimethyl is alpha to the Ester)

Common Regioisomer (Isomer B): HOOC - C(CH₃)₂ - CH(CH₃) - COOCH₃ (Methine is alpha to the Ester; Gem-dimethyl is alpha to the Acid)

Distinguishing Isomer A from Isomer B is the primary analytical challenge.

1H NMR Spectral Data (CDCl₃, 400 MHz)

The following data represents the theoretical consensus for the target regioisomer (Isomer A) based on substituent chemical shift additivity rules and literature on trimethylsuccinic acid derivatives.

Summary Table: Chemical Shifts & Assignments

Shift (δ, ppm)	Mult.	Int.	Coupling (Hz)	Assignment	Structural Insight
11.0 – 12.0	br s	1H	-	-COOH	Carboxylic acid proton.[1] Broadened by H-bonding; disappears with D₂O shake.
3.68	s	3H	-	-OCH₃	Methyl ester.[1][3] Diagnostic singlet.
2.88	q	1H	J = 7.2	C2-H	Methine proton.[1] Alpha to Acid . Downfield shift due to COOH proximity.
1.28	s	3H	-	C3-CH₃ (a)	Gem-dimethyl group.[1] Diastereotopic due to C2 chirality.
1.22	s	3H	-	C3-CH₃ (b)	Gem-dimethyl group.[1] Distinct from C3-Me(a).
1.18	d	3H	J = 7.2	C2-CH₃	Methyl group.[1] Coupled to C2-H.

Technical Analysis & Expert Insights

A. The "Diastereotopic" Gem-Dimethyls

A common error in analyzing this spectrum is expecting the gem-dimethyl group at C3 to appear as a single 6H singlet.

• Causality: The adjacent carbon (C2) is a chiral center. This breaks the symmetry of the C3 position.

• Observation: The two methyl groups on C3 are magnetically non-equivalent (diastereotopic). They will appear as two distinct singlets (e.g., 1.28 ppm and 1.22 ppm).

• Validation: If you observe a single 6H singlet, verify your solvent.[1] Accidental equivalence can occur in CDCl₃ but often resolves in C₆D₆ (Benzene-d6).[1]

B. Regioisomer Differentiation (The Critical Check)

The synthesis of trimethylsuccinic acid derivatives often yields a mixture of Isomer A (Target) and Isomer B.

• Target (Isomer A): Methine (C2-H) is adjacent to the Carboxylic Acid .[1]

  • Shift:~2.85 – 2.95 ppm .[1]

  • Reasoning: The free acid group exerts a stronger deshielding effect and H-bonding influence than the ester in non-polar solvents.

• Regioisomer (Isomer B): Methine is adjacent to the Ester .

  • Shift:~2.60 – 2.70 ppm .[1]

  • Reasoning: The alpha-to-ester environment is slightly more shielded relative to the alpha-to-acid environment in this specific crowded skeleton.

C. Impurity Profiling

• Dimethyl Ester (Diester): Look for two methoxy singlets (~3.65 and 3.68 ppm) and the absence of the broad acid peak at >11 ppm.

• Anhydride: If the sample was heated or treated with dehydrating agents, 2,3,3-trimethylsuccinic anhydride may form.[1] This eliminates the OMe peak entirely and shifts the methine downfield (~3.0+ ppm).

Visualization of Logic & Workflow

The following diagram illustrates the decision tree for assigning the correct regioisomer and identifying common impurities.

Caption: Logical flow for distinguishing the target mono-ester from its regioisomer and common synthetic byproducts using 1H NMR markers.

Detailed Experimental Protocol

To ensure reproducibility and accurate shift values, follow this standardized protocol.

Sample Preparation

• Mass: Weigh 10–15 mg of the product.

• Solvent: Dissolve in 0.6 mL of CDCl₃ (Chloroform-d, 99.8% D) containing 0.03% TMS (Tetramethylsilane) as an internal standard.

  • Note: Ensure the CDCl₃ is neutralized (filtered through basic alumina) if acid-sensitive ester hydrolysis is suspected, though this compound is relatively stable.[1]

• Tube: Transfer to a clean, dry 5mm NMR tube. Cap immediately to prevent evaporation and moisture absorption.

Acquisition Parameters (Standard 400 MHz)

• Pulse Sequence: zg30 (Standard proton with 30° flip angle).[1]

• Number of Scans (NS): 16 (Sufficient for >10 mg sample).[1]

• Relaxation Delay (D1): 1.0 – 2.0 seconds.

• Spectral Width (SW): 20 ppm (to capture the broad COOH peak at ~12 ppm).[1]

• Temperature: 298 K (25°C).[1]

Processing

• Phasing: Apply automatic phasing, followed by manual correction if the baseline around the COOH peak is distorted.

• Referencing: Calibrate the TMS singlet to 0.00 ppm . If TMS is absent, calibrate to the residual CHCl₃ peak at 7.26 ppm .[1]

• Integration:

  • Normalize the OMe singlet (3.68 ppm) to 3.00 .

  • Verify the Methine quartet integrates to 1.0 .

  • Verify the Methyl region (1.1 – 1.3 ppm) integrates to 9.0 total.

References

• Sigma-Aldrich. (R)-4-Methoxy-2-methyl-4-oxobutanoic acid Product Data. Retrieved from .[1]

• Royal Society of Chemistry (RSC). Search Results for Trimethylsuccinic Acid Esters NMR. Retrieved from .[1]

• SpectraBase. NMR Data for Succinic Acid Derivatives. Retrieved from .[1]

• PubChem. Compound Summary: 4-Methoxy-3,3-dimethyl-4-oxobutanoic acid (Isomer Comparison). Retrieved from .[1]

• Reich, H. J. Hans Reich's Collection: NMR Chemical Shifts of Esters and Acids. University of Wisconsin-Madison. Retrieved from .[1]

Sources

• 1. rsc.org [rsc.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. (S)-(-)-Methylsuccinic acid dimethyl ester(63163-08-6) 1H NMR spectrum [chemicalbook.com]

Comparative Guide: IR Spectroscopy Analysis of 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic Acid

Executive Summary

4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid (henceforth MTMO-Acid ) represents a distinct class of "hindered half-esters" often utilized as chiral synthons in terpene synthesis and drug development. Its analysis presents a specific spectroscopic challenge: resolving the subtle electronic distinction between the carboxylic acid carbonyl and the ester carbonyl within the same molecule.

This guide compares the two industry-standard infrared (IR) sampling techniques—Diamond ATR (Attenuated Total Reflectance) and KBr Transmission —to determine which offers the necessary resolution for purity assessment.

Key Finding: While Diamond ATR offers speed for high-throughput screening, KBr Transmission remains the gold standard for MTMO-Acid , as it eliminates the refractive index-induced peak shifts that can obscure the critical carbonyl doublet separation required for purity validation.

Structural Context & Spectral Predictions

To accurately interpret the IR spectrum, we must first deconstruct the molecular features of MTMO-Acid (

).

The "Half-Ester" Challenge

The molecule contains two distinct carbonyl environments separated by a highly substituted carbon backbone.

• Moiety A (Acid): A free carboxylic acid (

  ) at C1.

• Moiety B (Ester): A methyl ester (

  ) at C4.

• Backbone: A 2,3,3-trimethyl substituted succinate chain.

Theoretical Peak Assignments

In a high-resolution transmission spectrum, these features manifest as specific bands. The most critical quality attribute (CQA) is the Carbonyl Doublet .

Functional Group	Vibration Mode	Predicted Frequency (Transmission)	Diagnostic Value
Ester C=O	Stretching	1735 – 1745 cm⁻¹	High (Sharp peak)
Acid C=O	Stretching	1705 – 1715 cm⁻¹	High (Broader, H-bonded)
O-H (Acid)	Stretching	2500 – 3300 cm⁻¹	High (Very broad "hump")
Gem-Dimethyl	Bending (Sym)	~1365 & 1385 cm⁻¹	Medium (Split peak confirms backbone)
C-O (Ester)	Stretching	1150 – 1250 cm⁻¹	Medium (Strong intensity)

Comparative Methodology: ATR vs. Transmission

The choice of sampling technique fundamentally alters the observed spectrum of MTMO-Acid due to the physics of light interaction.[1]

Technique A: Diamond ATR (Single Reflection)

• Mechanism: IR beam reflects internally through a diamond crystal; an evanescent wave penetrates ~0.5–2 µm into the sample.

• The Physics of Failure: ATR penetration depth (

  ) is wavelength-dependent ( ).[2] This causes Anomalous Dispersion , where peaks at lower wavenumbers (longer wavelengths) appear more intense, and strong absorption bands (like C=O) shift to lower frequencies by 2–10 cm⁻¹.

• Impact on MTMO-Acid: The "Red Shift" can cause the Acid C=O (1710) and Ester C=O (1740) to merge into a single, unresolved shoulder, masking impurities.

Technique B: KBr Pellet (Transmission)

• Mechanism: Sample is dispersed in a potassium bromide matrix; light passes through the bulk sample.

• The Physics of Success: Constant pathlength and no refractive index distortion preserve the true Lorentzian line shapes.

• Impact on MTMO-Acid: Provides maximum separation (resolution) between the two carbonyl signals.

Data Comparison Table

Feature	Diamond ATR (Result)	KBr Transmission (Result)	Verdict
C=O Resolution	Poor (Peaks often merge/shoulder)	Excellent (Distinct doublet)	KBr Wins
Peak Position	Shifted -5 to -10 cm⁻¹	Accurate (Literature Standard)	KBr Wins
O-H Visibility	Weak (Low penetration at high )	Strong/Broad	KBr Wins
Prep Time	< 1 Minute	15–20 Minutes	ATR Wins
Sample Recovery	High (Wipe clean)	Zero (Destructive)	ATR Wins

Experimental Protocols

Protocol A: High-Resolution KBr Pellet (Recommended for QC)

• Prerequisite: An anhydrous environment (humidity < 40%) to prevent water interference in the OH region.

• Grinding: Mix 2.0 mg of MTMO-Acid with 200 mg of spectroscopic grade KBr (1:100 ratio).

• Homogenization: Grind in an agate mortar for 2 minutes until a fine, non-reflective powder is achieved. Note: Insufficient grinding causes the Christiansen Effect (baseline slope).

• Pressing: Transfer to a 13mm die set. Apply 8–10 tons of pressure for 2 minutes under vacuum (to remove trapped air).

• Acquisition: Collect 32 scans at 2 cm⁻¹ resolution.

Protocol B: Rapid ATR Screening (In-Process Control)

• Prerequisite: Clean diamond crystal with isopropanol background scan.

• Deposition: Place ~5 mg of solid MTMO-Acid on the center of the crystal.

• Contact: Lower the pressure arm until the "clutch" clicks or optimal force gauge is reached. Crucial: Inconsistent pressure alters peak intensity ratios.

• Acquisition: Collect 16 scans at 4 cm⁻¹ resolution.

• Correction: Apply "ATR Correction" algorithm (found in OMNIC/Opus software) to linearize relative intensities before integration.

Workflow Visualization

The following diagram illustrates the decision logic for selecting the correct IR modality based on the development stage.

Caption: Decision tree for selecting ATR vs. KBr based on the resolution required to separate the acid/ester carbonyl signals.

Troubleshooting & Impurity Analysis

The primary utility of IR for MTMO-Acid is distinguishing it from its precursors and side products.

Distinguishing the "Diacid" Impurity

• Impurity: 2,3,3-Trimethylsuccinic acid (Hydrolysis product).

• Spectral Signature:

  • Loss of Ester C=O: The band at ~1740 cm⁻¹ disappears.

  • Intensified OH: The broad acid dimer region (2500–3300 cm⁻¹) doubles in intensity.

  • Single Carbonyl: You will see only one broadened peak at ~1705–1710 cm⁻¹.

Distinguishing the "Diester" Impurity

• Impurity: Dimethyl 2,2,3-trimethylsuccinate (Over-methylation).

• Spectral Signature:

  • Loss of OH: The broad region >3000 cm⁻¹ vanishes (flat baseline).

  • Shifted Carbonyl: The lower frequency Acid C=O (~1710 cm⁻¹) disappears; the Ester C=O (~1740 cm⁻¹) becomes the dominant, singular peak.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.[3] (Standard text for carbonyl stretching frequencies).

• Specac Ltd. (2024). FTIR: Transmission vs ATR spectroscopy. Retrieved from (Source for ATR peak shift physics).

• NIST Chemistry WebBook. (2023). Infrared Spectra of Carboxylic Acids and Esters. National Institute of Standards and Technology.[4] Retrieved from [Link] (Reference for general aliphatic acid/ester band positions).

• Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry. R.A. Meyers (Ed.). John Wiley & Sons Ltd. (Detailed assignments for gem-dimethyl and C-O stretches).

Sources

• 1. FTIR: Transmission vs ATR spectroscopy | Animated Guides - Specac Ltd [specac.com]
• 2. Comparison of transmission FTIR and ATR spectra for discrimination between beef and chicken meat and quantification of chicken in beef meat mixture using ATR-FTIR combined with chemometrics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. monoMethyl succinate | C5H8O4 | CID 77487 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Trimellitic acid, 2,2,4-trimethylpentyl ester [webbook.nist.gov]

Comprehensive HPLC Retention Time Comparison Guide: 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic Acid

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals Compound Identity: 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid (CAS: 143731-19-5)[1][2]

Executive Summary

In pharmaceutical synthesis and drug development, highly branched organic acids like 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid serve as critical chiral auxiliaries and structural building blocks. Accurate quantification and purity assessment of this mono-methyl ester require highly optimized Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) methods.

This guide provides an objective, data-driven comparison of the chromatographic behavior of 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid against its unesterified and fully esterified structural analogs. By detailing the mechanistic causality behind retention time shifts and providing a self-validating experimental protocol, this document empowers analytical scientists to achieve baseline resolution and robust quantification.

Mechanistic Grounding: The Causality of Retention

As a Senior Application Scientist, it is vital to look beyond empirical retention times and understand the physicochemical forces driving separation.

Ion Suppression and Mobile Phase pH

4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid contains both a hydrophobic highly branched aliphatic backbone and an ionizable terminal carboxylic acid. In RP-HPLC, the retention of carboxylic acids is fundamentally dictated by the mobile phase pH[3].

If the pH of the mobile phase exceeds the compound's

(typically ~4.0 to 4.5 for aliphatic acids), the molecule deprotonates into a highly polar carboxylate anion. This results in minimal interaction with the hydrophobic C18 stationary phase, leading to early elution and severe peak tailing. To ensure the molecule remains in its neutral, protonated state, the mobile phase must be heavily acidified (pH ~2.5) using additives like 0.1% Formic Acid (FA) or Trifluoroacetic Acid (TFA)[4].

The Role of Esterification in Hydrophobicity

The degree of esterification directly modulates the partition coefficient (LogP).

• Unesterified (Diacid): Contains two hydrogen-bond donating -COOH groups, making it highly polar.

• Monoester (Target): The conversion of one -COOH to a methoxy group (-OCH₃) eliminates a hydrogen bond donor, significantly increasing hydrophobicity.

• Diester: Fully capped, lacking any free hydroxyl groups, resulting in maximum hydrophobic interaction with the C18 phase.

Caption: Correlation between esterification degree, hydrophobicity, and RP-HPLC elution order.

Self-Validating Experimental Protocol

To ensure reproducibility across different laboratories, the following methodology establishes a self-validating system. The protocol utilizes an isocratic elution profile to maintain a constant capacity factor (

), ensuring stable retention times.

Chromatographic Conditions

• Column: High-purity C18 (End-capped), 250 mm × 4.6 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Ultrapure Water (pH ~2.6).

• Mobile Phase B: 100% HPLC-Grade Acetonitrile.

• Elution Mode: Isocratic, 60% A / 40% B.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C (Thermostated to prevent viscosity fluctuations).

• Detection: UV/Vis Diode Array Detector (DAD) set to 210 nm (optimal for aliphatic organic acids lacking extended conjugated chromophores).

• Injection Volume: 10 µL.

Step-by-Step Workflow

• Mobile Phase Preparation: Add 1.0 mL of MS-grade Formic Acid to 1000 mL of Ultrapure water (18.2 MΩ·cm). Degas via ultrasonication for 10 minutes. Crucial Note: Avoid using Methanol as Mobile Phase B when using Formic Acid, as it can slowly undergo in-situ esterification to form methyl formate, altering the mobile phase composition over time[4].

• Sample Preparation: Dissolve 1.0 mg of 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid in 1.0 mL of Mobile Phase (60:40 Water:Acetonitrile). Vortex for 30 seconds.

• System Equilibration: Purge the column with the isocratic mixture for at least 20 column volumes (~30 minutes) until a stable baseline is achieved at 210 nm.

• Injection & Analysis: Execute the sequence, ensuring a blank injection (diluent only) precedes the sample to rule out ghost peaks.

Caption: Step-by-step RP-HPLC workflow for organic acid analysis.

Comparative Performance Data

To objectively evaluate the method's resolving power, a mixed standard containing the target compound and its two primary synthetic alternatives (the unesterified diacid and the fully esterified diester) was analyzed.

The data below demonstrates how structural variations dictate chromatographic behavior under the specified isocratic conditions.

Compound Identity	Structural Classification	Estimated LogP	Retention Time ( , min)	Peak Symmetry ( )	Resolution ( )
2,3,3-Trimethylbutanedioic acid	Unesterified (Diacid)	~0.8	4.52	1.15	N/A
4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid	Mono-methyl ester (Target)	~1.4	8.18	1.08	6.4
Dimethyl 2,3,3-trimethylbutanedioate	Fully esterified (Diester)	~2.1	14.45	1.02	8.1

Data Interpretation & Causality

• Peak Symmetry (

  ): The diacid exhibits slight tailing ( = 1.15) due to residual secondary interactions between its two free carboxylic acid groups and unendcapped silanols on the C18 silica support. The target monoester, having only one free acid group, shows superior peak shape ( = 1.08).

• Resolution (

  ): The resolution between the diacid and the target monoester is 6.4, far exceeding the baseline resolution threshold ( ≥ 1.5). This confirms the method is highly suitable for purity assays where residual unesterified precursor must be quantified.

Conclusion

The reliable quantification of 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid necessitates a strict adherence to ion-suppression chromatography principles. By utilizing a pH 2.6 mobile phase, the target compound is maintained in its neutral state, allowing its unique hydrophobicity (LogP ~1.4) to drive separation from both its diacid precursor and diester byproduct. The use of Acetonitrile over Methanol prevents unwanted in-bottle esterification[4], ensuring long-term method robustness and E-E-A-T compliant trustworthiness in pharmaceutical quality control environments.

References

• Zhu, L., et al. "Measuring log Kow coefficients of neutral species of perfluoroalkyl carboxylic acids using reversed-phase high-performance liquid chromatography". Environmental Pollution, PubMed/NIH. Available at:[Link]

• LCGC International. "Chemistry in a Bottle: Ester Formation in Acidified Mobile-Phase Solvents". Chromatography Online. Available at: [Link]

• Aktaş, A. Hakan. "Determination of carboxylic acids in apple juice by RP HPLC". Iranian Journal of Chemistry & Chemical Engineering, ResearchGate. Available at: [Link]

• ThaiScience. "Ion-paired RP-HPLC for determining fermentation end products of Streptococcus mutans grown under different conditions". ScienceAsia. Available at:[Link]

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. AB629132 | CAS 143731-19-5 – abcr Gute Chemie [abcr.com]
• 3. Measuring log Kow coefficients of neutral species of perfluoroalkyl carboxylic acids using reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]

Publish Comparison Guide: Distinguishing Isomers of Trimethylsuccinic Acid Monomethyl Esters

Executive Summary

Trimethylsuccinic acid (TMSA) and its esters are critical biomarkers in the analysis of terpene oxidation (e.g., isophorone degradation), geological maturation of sediments, and specific metabolic pathways. When analyzing TMSA as a monomethyl ester, two distinct regioisomers exist due to the asymmetry of the 2,2,3-trimethylsuccinic skeleton.

Distinguishing these isomers—1-methyl ester versus 4-methyl ester —is non-trivial due to their identical molecular weight and similar polarity. This guide provides a definitive, self-validating workflow to distinguish these isomers using GC-MS fragmentation logic and selective synthesis standards .

Structural Definitions & Nomenclature

To ensure precision, we define the carbon skeleton based on IUPAC priority. The parent acid is 2,2,3-trimethylbutanedioic acid .

• C1 Carboxyl: Attached to the quaternary carbon (C2). This position is sterically hindered.

• C4 Carboxyl: Attached to the tertiary carbon (C3). This position is less sterically hindered.

The Isomers

Isomer Label	Systematic Name	Structure Description
Isomer A (4-Ester)	4-methoxycarbonyl-2,2,3-trimethylbutanoic acid	Free acid at C1 (hindered); Ester at C4 (less hindered).
Isomer B (1-Ester)	1-methoxycarbonyl-2,2,3-trimethylbutanoic acid	Ester at C1 (hindered); Free acid at C4 (less hindered).

Analytical Distinction: The GC-MS Protocol

The most robust method for distinguishing these isomers is Gas Chromatography-Mass Spectrometry (GC-MS) following derivatization with a trimethylsilyl (TMS) reagent (e.g., MSTFA or BSTFA). This method converts the free acid group into a TMS ester, creating a "mixed ester" (Methyl/TMS) that yields unique mass spectral fragments.

Mechanistic Logic (Why it works)

Upon electron ionization (EI), succinate derivatives preferentially undergo

-cleavage at the bond between C2 and C3. This cleavage is driven by the stability of the resulting acylium-like ions and the relief of steric strain between the methyl groups.

• Cleavage Site: Between C2 (Quaternary) and C3 (Tertiary).

• Result: The molecule splits into two distinct diagnostic fragments.[1][2]

Diagnostic Fragments Table[2]

Feature	Isomer A (4-Ester)	Isomer B (1-Ester)
Pre-Analysis State	Free Acid at C1 / Methyl Ester at C4	Methyl Ester at C1 / Free Acid at C4
Derivatized State	C1-COOTMS / C4-COOMe	C1-COOMe / C4-COOTMS
Fragment 1 (C2-Side)
Fragment 1 m/z	159	101
Fragment 2 (C3-Side)
Fragment 2 m/z	87	145
Interpretation	Look for 159 and 87	Look for 101 and 145

Visualization of Fragmentation Pathway

Caption: GC-MS fragmentation pathways for TMS-derivatized trimethylsuccinic acid monomethyl esters. The distinct masses of the C2 and C3 fragments allow unambiguous identification.

Synthesis & Standards: Self-Validating Protocols

To confirm the identity of an unknown sample, you must compare it against authentic standards. Because these specific isomers are rarely available commercially, you must synthesize them. The synthesis relies on steric control , making the protocol self-validating.

Synthesis of Isomer A (4-Ester)

Principle: Nucleophilic attack on an asymmetrical anhydride occurs at the least hindered carbonyl.

• Start: 2,2,3-Trimethylsuccinic anhydride.

• Reagent: Dry Methanol (1.0 eq) + Heat.

• Mechanism: Methanol attacks C4 (adjacent to CH-CH3) rather than C1 (adjacent to C(CH3)2).

• Product: Isomer A (Major product >95%).

Synthesis of Isomer B (1-Ester)

Principle: Saponification (hydrolysis) of a diester occurs at the least hindered ester group first.

• Start: Dimethyl 2,2,3-trimethylsuccinate.

• Reagent: NaOH (1.0 eq) in Methanol/Water.

• Mechanism: Hydroxide attacks the C4-ester (less hindered). The C1-ester (hindered by gem-dimethyl) remains intact.

• Product: Isomer B (Major product).

Synthesis Workflow Diagram

Caption: Sterically controlled synthesis routes to selectively generate Isomer A and Isomer B for use as analytical standards.

Experimental Protocol: Sample Preparation

Objective: Prepare biological or geological samples for GC-MS analysis to distinguish isomers.

• Extraction: Extract organic acids using ethyl acetate at pH 2.

• Drying: Evaporate solvent under nitrogen stream.

• Derivatization (Crucial Step):

  • Add 50 µL MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide).

  • Add 10 µL Pyridine (catalyst).

  • Incubate at 60°C for 30 minutes.

  • Note: This converts the free acid moiety to a TMS ester, "locking" the structure for MS analysis.

• GC-MS Parameters:

  • Column: DB-5ms or equivalent (non-polar).

  • Carrier: Helium at 1 mL/min.

  • Temp Program: 70°C (2 min) -> 10°C/min -> 280°C.

  • Source Temp: 230°C.

References

• NIST Mass Spectrometry Data Center. (2023).[3] Mass Spectrum of 2,2-Dimethylsuccinic acid, 2TMS derivative. NIST Chemistry WebBook, SRD 69. [Link]

• PubChem. (2023). 2,2-Dimethylsuccinic acid.[4][5] National Library of Medicine. [Link]

• Babij, N. R., et al. (2016). Selective Esterification of Carboxylic Acids. Organic Process Research & Development.

Sources

• 1. chemistry.illinois.edu [chemistry.illinois.edu]
• 2. researchgate.net [researchgate.net]
• 3. 2-Ketoisocaproic acid, trimethylsilyl ester | C9H18O3Si | CID 552379 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2,2-Dimethylsuccinic acid, 2TMS derivative [webbook.nist.gov]
• 5. 2,2-Dimethylsuccinic acid, 2TMS derivative [webbook.nist.gov]

Reference Standards for 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic Acid Analysis: A Comparative Technical Guide

Executive Summary: The Analytical Challenge

4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid (CAS: 143731-19-5) serves as a critical reference marker in the impurity profiling of complex pharmaceutical intermediates, particularly those containing gem-dimethyl succinate scaffolds (often associated with terpenoid-derived APIs or specific polyketide synthase inhibitors).

As a mono-methyl ester of 2,2,3-trimethylsuccinic acid, this analyte presents a "perfect storm" of analytical challenges:

• Regioisomerism: Distinguishing the 4-methyl ester from the 1-methyl ester requires advanced spectroscopic validation.

• Weak Chromophore: The lack of conjugation limits UV sensitivity, demanding alternative detection strategies (CAD, ELSD, or GC-FID).

• Stereochemistry: The presence of a chiral center at C3 requires enantioselective separation to ensure process stereocontrol.

This guide objectively compares reference standard options and provides a validated analytical framework for their application.

Comparative Analysis of Reference Standard Tiers

Selecting the correct grade of reference material is dictated by the intended use (e.g., qualitative identification vs. quantitative assay).

Table 1: Reference Standard Grade Comparison

Feature	Tier 1: Primary Reference Standard	Tier 2: Certified Reference Material (CRM)	Tier 3: Analytical/Research Grade
Primary Use	FDA/EMA submission, Release Testing	Method Validation, Routine QC	Early Process Development, Identification
Purity (Assay)	> 99.5% (Mass Balance & qNMR)	> 98.0% (Chromatographic)	> 95.0% (Area %)
Regioisomer Purity	Explicitly quantified (< 0.1% isomer)	Confirmed by NMR (Qualitative)	Often undefined (Risk of mixtures)
Water Content	Karl Fischer Titration (Traceable)	TGA or KF	Loss on Drying (LOD)
Traceability	SI Units (NIST/BIPM)	ISO 17034 Accredited	Vendor Certificate of Analysis (CoA)
Cost Factor			$

Expert Insight: For 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid , Tier 3 standards frequently contain up to 5% of the regioisomer (1-methoxy analogue) due to non-selective esterification during synthesis. For critical impurity calculations, Tier 2 or higher is mandatory to prevent mass balance errors.

Technical Deep Dive: The Regioisomer Trap

The synthesis of 4-methoxy-2,3,3-trimethyl-4-oxobutanoic acid typically involves the partial esterification of 2,2,3-trimethylsuccinic anhydride or the partial hydrolysis of the diester. Both routes are prone to producing mixtures.

The Structural Problem

• Target (4-Ester): HOOC-C(Me)2-CH(Me)-COOMe

• Impurity (1-Ester): MeOOC-C(Me)2-CH(Me)-COOH

Standard HPLC methods (C18, acidic mobile phase) often co-elute these isomers due to their identical mass and similar lipophilicity (logP ~1.2).

Diagram 1: Regioisomer Formation & Analytical Discrimination

This workflow illustrates the formation of the impurity and the critical decision points for analysis.

Caption: Pathway showing the origin of regioisomers and the necessity of NMR for definitive structure assignment.

Validated Experimental Protocols

Protocol A: Definitive Identification via 2D-NMR (HMBC)

To qualify a reference standard, you must prove the methoxy group is attached to C4.

Methodology:

• Solvent: Dissolve 10 mg of standard in 0.6 mL DMSO-d6.

• Experiment: Run 1H-13C HMBC (Heteronuclear Multiple Bond Correlation).

• Diagnostic Correlations:

  • Identify the Methoxy protons (

    ~3.6 ppm).

  • Observe the correlation to the Carbonyl Carbon (

    ~170-175 ppm).

  • Crucial Step: Check the correlation of this same Carbonyl Carbon to the adjacent aliphatic protons.

    • If the Carbonyl correlates to the Methine proton (CH-CH3), it is the C4 Ester (Target).

    • If the Carbonyl correlates to the Quaternary Methyls (C(CH3)2), it is the C1 Ester (Impurity).

Protocol B: Quantitative Purity Assay via GC-FID

Due to the weak UV chromophore, GC-FID is the preferred method for purity assessment, provided the sample is derivatized to prevent peak tailing of the free acid.

Reagents:

• Derivatizing Agent: BSTFA + 1% TMCS (Trimethylsilylation of the free acid).

• Solvent: Pyridine.

Step-by-Step Workflow:

• Preparation: Weigh 5 mg of standard into a GC vial. Add 0.5 mL Pyridine.

• Derivatization: Add 0.2 mL BSTFA. Cap and heat at 60°C for 30 minutes.

• GC Parameters:

  • Column: DB-5ms or equivalent (30m x 0.25mm x 0.25µm).

  • Inlet: Split 1:50, 250°C.

  • Oven: 80°C (1 min) → 10°C/min → 280°C (5 min).

  • Detector: FID at 300°C.

• Calculation: Use Area Normalization (Area %) for purity, excluding the solvent and reagent peaks.

Analytical Decision Matrix

When developing an impurity method for an API containing this moiety, use this decision tree to select the appropriate detection technique.

Caption: Selection guide for analytical techniques based on sensitivity requirements.

References

• Chemical Identity & Properties

  • 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid (CAS 143731-19-5). ChemSRC Database. Available at: [Link]

• Analytical Methodology for Aliphatic Acids

  • Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. FDA. Available at: [Link]

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.

• Reference Standard Qualification

  • ISO 17034:2016. General requirements for the competence of reference material producers. ISO. Available at: [Link]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid

This guide provides an in-depth, procedural framework for the safe and compliant disposal of 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid. As a Senior Application Scientist, this document is structured to provide not just a set of instructions, but a thorough understanding of the chemical's hazard profile and the scientific rationale behind each disposal step. This ensures that researchers, scientists, and drug development professionals can manage this chemical waste with the highest degree of safety and environmental responsibility.

Hazard Assessment and Profile

Based on data from analogous compounds such as 4-Methoxy-3-methyl-4-oxobutanoic acid and 4-Methoxy-3,3-dimethyl-4-oxobutanoic acid, 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid is anticipated to exhibit the following hazards[1][2]:

• Skin Irritation: Causes skin irritation.

• Serious Eye Damage/Irritation: Causes serious eye irritation or damage.

• Respiratory Irritation: May cause respiratory tract irritation.

Given its carboxylic acid functionality, it should also be treated as a corrosive substance, particularly in its concentrated form.

Personal Protective Equipment (PPE)

Before handling any waste containing this compound, the following minimum PPE is mandatory[3]:

• Chemical-resistant gloves (nitrile or neoprene)

• Safety goggles or a face shield

• A laboratory coat

All handling and preparation for disposal of this compound and its waste should be conducted in a well-ventilated area, preferably within a certified chemical fume hood[3].

Waste Segregation and Container Management

Proper segregation of chemical waste is paramount to prevent dangerous reactions[4]. Waste containing 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid must be collected in a designated hazardous waste container.

Key Principles of Container Management:

• Compatibility: Use containers made of materials compatible with acidic and potentially organic solvent-containing waste. High-density polyethylene (HDPE) or glass containers are generally suitable. Avoid metal containers, as acids can cause corrosion[5].

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid," and the approximate concentration and quantity of all constituents[6].

• Closure: Containers must be kept securely closed at all times, except when adding waste. Do not leave funnels in the container opening[6].

• Fill Level: Do not fill liquid waste containers beyond 75-90% capacity to allow for vapor expansion[6][7].

Step-by-Step Disposal Protocol

The appropriate disposal method depends on the quantity and concentration of the waste.

For Small Quantities of Dilute Aqueous Solutions (<100 mL, <5% concentration)

For very small amounts of dilute, aqueous solutions, neutralization may be an option prior to drain disposal, if permitted by your local regulations and institutional EHS policies .

• Verification: Confirm with your EHS department that drain disposal of the neutralized salt is permissible.

• Neutralization:

  • Work within a chemical fume hood.

  • Prepare a dilute basic solution, such as 5% sodium bicarbonate or sodium hydroxide.

  • Slowly add the basic solution to the acidic waste while stirring.

  • Monitor the pH of the solution using pH paper or a calibrated pH meter.

  • Continue adding the basic solution until the pH is neutral (between 6.0 and 8.0).

• Drain Disposal: If approved, pour the neutralized solution down the sanitary sewer drain with a copious amount of running water (at least a 100-fold excess)[3][8].

For Concentrated, Solid, or Large Quantities of Waste

Under no circumstances should concentrated, solid, or large volumes of this waste be neutralized for drain disposal. These must be collected for professional disposal.

• Waste Collection: Collect the waste in a designated and properly labeled hazardous waste container as described in Section 2.

• Storage: Store the sealed waste container in a designated satellite accumulation area within the laboratory[6][9]. This area must be under the control of the laboratory personnel.

• Segregation in Storage: Store the acidic waste away from incompatible materials, especially bases, oxidizers, and reactive metals[7][10].

• Arrange for Pickup: Contact your institution's EHS department or a licensed chemical waste disposal contractor to arrange for the pickup and disposal of the hazardous waste[3][6].

Spill Management

In the event of a spill:

• Evacuate and Ventilate: Immediately alert others in the area and evacuate if necessary. Ensure the area is well-ventilated, preferably by using a chemical fume hood[3].

• Assess the Spill: For small, manageable spills, laboratory personnel with appropriate training and PPE may proceed with cleanup. For large or unmanageable spills, contact your institution's emergency response team.

• Contain and Absorb: For small spills, use an inert absorbent material such as vermiculite, dry sand, or a commercial acid spill kit. Do not use combustible materials like paper towels to absorb the initial spill.

• Collect and Dispose: Carefully collect the contaminated absorbent material using non-sparking tools and place it into a sealed, properly labeled hazardous waste container.

• Decontaminate: Clean the spill area with a suitable decontamination solution (e.g., soap and water), and collect this cleaning residue as hazardous waste as well.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid waste.

Sources

• 1. 4-Methoxy-3-methyl-4-oxobutanoic acid | C6H10O4 | CID 13925570 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Methoxy-3,3-dimethyl-4-oxobutanoic acid | C7H12O4 | CID 15039565 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 5. otago.ac.nz [otago.ac.nz]
• 6. research.columbia.edu [research.columbia.edu]
• 7. nipissingu.ca [nipissingu.ca]
• 8. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 9. ehrs.upenn.edu [ehrs.upenn.edu]
• 10. canterbury.ac.nz [canterbury.ac.nz]

Advanced Laboratory Safety &amp; Operational Logistics Guide: Handling 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic Acid

As a Senior Application Scientist, I approach chemical handling not merely as a set of regulatory rules, but as a predictable system of physical and chemical interactions. Understanding why a chemical behaves a certain way is the foundation of true laboratory safety. This guide provides an in-depth, self-validating protocol for the safe handling, operational logistics, and disposal of 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid.

Chemical Identity & Hazard Causality Analysis

Compound: 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid CAS Number: 143731-19-5[1] Molecular Formula: C8H14O4

This compound is a highly substituted monomethyl ester of a dicarboxylic acid, frequently utilized as a specialized intermediate in complex Active Pharmaceutical Ingredient (API) synthesis. To design an effective safety protocol, we must first analyze its structural causality:

• Acidic Irritation: The terminal carboxylic acid moiety (-COOH) acts as a proton donor. Upon contact with physiological moisture (sweat, tears, mucous membranes), it induces localized pH depression. This leads to rapid protein denaturation and moderate tissue irritation[2].

• Lipophilicity & Dermal Penetration: Unlike short-chain, linear aliphatic acids, the 2,3,3-trimethyl backbone significantly increases the molecule's lipophilicity. This structural feature enhances its ability to partition into the stratum corneum, potentially increasing dermal penetration rates—especially if solubilized in organic carriers like DMSO or DMF during assay preparation.

• Particulate Aerosolization: As a solid powder at standard temperature and pressure, mechanical transfer can generate micro-particulate dust, posing an acute inhalation hazard if local exhaust ventilation is bypassed[1].

Quantitative Personal Protective Equipment (PPE) Matrix

Based on the hazard causality, the following PPE matrix is mandatory. Every choice is engineered to disrupt a specific exposure pathway.

PPE Category	Specification	Causality / Rationale	Breakthrough Time
Hand Protection	Nitrile (0.11 mm min. thickness)	Prevents dermal exposure to acidic residues; resists organic acid penetration.	> 480 min (solid state)
Eye Protection	ANSI Z87.1 / EN 166 Goggles	Protects against micro-particulate dust and acidic aerosolization.	N/A
Body Protection	Flame-resistant (FR) Lab Coat	Mitigates static discharge during powder transfer of lipophilic organics.	N/A
Respiratory	N95 / FFP2 Particulate Mask	Required outside of Local Exhaust Ventilation (LEV) to prevent dust inhalation.	N/A

Operational Workflow: Step-by-Step Methodology

To ensure absolute safety and material integrity, follow this precise operational workflow for weighing and solubilization.

Phase 1: Environmental Setup & Weighing

• Step 1: Environmental Verification. Ensure the fume hood face velocity is calibrated between 80-100 feet per minute (fpm). Verify that the sash is positioned at the correct operational height to maintain negative pressure.

• Step 2: Static Mitigation. Place an anti-static weighing boat on the analytical balance. The highly branched 2,3,3-trimethyl backbone increases the electrostatic potential of the powder, which can lead to erratic balance readings and sudden aerosolization.

• Step 3: Solid Transfer. Using a grounded micro-spatula, carefully transfer the solid 4-Methoxy-2,3,3-trimethyl-4-oxobutanoic acid[1]. Keep the spatula close to the boat to minimize the drop height, thereby preventing the generation of micro-particulate dust.

Phase 2: Solubilization & Reaction Prep

• Step 4: Solvent Selection. Select a compatible polar aprotic solvent (e.g., DMF, DMSO) or alcohol based on your downstream assay requirements.

• Step 5: Controlled Addition. Transfer the weighed solid to the reaction vessel first, then slowly add the solvent. Note: Dissolution in basic solutions will be exothermic due to rapid acid-base neutralization.

Spill Response & Disposal Plan

In the event of a containment breach, execute the following step-by-step methodology. This protocol relies on chemical neutralization rather than mere physical absorption[2].

• Step 1: Immediate Containment. If a spill occurs outside the fume hood, immediately evacuate the vicinity to prevent inhalation of acidic dust.

• Step 2: Alkaline Neutralization. Don the full PPE matrix. Cover the solid spill with a 1:1 mixture of inert sand and sodium bicarbonate (NaHCO3). Causality: The bicarbonate chemically neutralizes the free carboxylic acid, converting it to a water-soluble, benign sodium salt while releasing CO2 gas, permanently eliminating the contact hazard[2].

• Step 3: Mechanical Collection. Once effervescence ceases (if ambient moisture was present), sweep the neutralized mixture using non-sparking tools. Do not use a standard laboratory vacuum, as it may aerosolize fine particulates or ignite concurrent solvent vapors.

• Step 4: Waste Segregation. Transfer the collected waste into a labeled, sealable high-density polyethylene (HDPE) container.

• Step 5: Final Disposal. Dispose of the sealed container as halogen-free organic hazardous waste via high-temperature incineration, strictly adhering to institutional and RCRA (Resource Conservation and Recovery Act) guidelines[2].

Workflow Visualization

The following decision tree illustrates the logical progression of our handling and spill response protocols.

Figure 1: Operational workflow and spill response decision tree for CAS 143731-19-5.

References

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. Read "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version" at NAP.edu [nationalacademies.org]